Chemical structure and SMILES of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
As a Senior Application Scientist, I approach the characterization and synthesis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid not merely as a routine chemical exercise, but as a strategic integration of heterocyc...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I approach the characterization and synthesis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid not merely as a routine chemical exercise, but as a strategic integration of heterocyclic chemistry into rational drug design. Thiazole-containing scaffolds are privileged structures in medicinal chemistry. The 1,3-thiazole core provides a rigid, metabolically stable
π
-electron system, while the m-tolyl and carboxylic acid groups offer precisely oriented vectors for hydrophobic and hydrogen-bonding interactions, respectively.
This technical guide deconstructs the structural identity, regioselective synthesis, and pharmaceutical applications of this critical building block.
Chemical Identity & Structural Deconstruction
To effectively utilize a building block in structure-activity relationship (SAR) campaigns, one must first understand its physicochemical boundaries and topological mapping[1].
Quantitative Physicochemical Properties
The following table summarizes the core quantitative data necessary for predicting the compound's behavior in synthetic workflows and biological systems:
Confers limited flexibility, reducing entropic penalty upon target binding.
SMILES String Rationale
The canonical SMILES string Cc1cccc(c1)c2ncc(C(=O)O)s2 dictates the exact 2D connectivity of the molecule:
Cc1cccc(c1) : Represents the m-tolyl (3-methylphenyl) group. The methyl (C) is attached to position 1 of the aromatic phenyl ring (c1), and the attachment to the rest of the molecule occurs at the meta position (position 3).
c2ncc(...)s2 : Represents the 1,3-thiazole core. The ring is attached to the m-tolyl group at position 2 (the carbon between the nitrogen and sulfur atoms).
C(=O)O : Represents the carboxylic acid functional group, explicitly attached to position 5 of the thiazole ring (adjacent to the sulfur atom).
Molecular topology of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Regioselective Synthesis: The Hantzsch Protocol
The most robust and regioselective method for synthesizing 2-arylthiazole-5-carboxylic acids is a modified Hantzsch thiazole synthesis[2]. This approach utilizes the condensation of a thioamide with an
α
-halo carbonyl compound.
Mechanistic Causality:
When 3-methylbenzothioamide reacts with ethyl 2-chloro-3-oxopropanoate (an
α
-halo aldehyde), the highly nucleophilic sulfur of the thioamide selectively attacks the
α
-carbon (bearing the chloride), while the thioamide nitrogen attacks the highly electrophilic formyl carbon. This specific regiochemistry ensures that the ester group is locked at position 5 of the resulting thiazole ring[3].
Self-Validating Experimental Workflow
The following protocol is designed with built-in in-process controls (IPCs) to ensure high yield and purity.
Step 1: Hantzsch Condensation
Preparation: In an oven-dried 250 mL round-bottom flask, dissolve 10.0 mmol of 3-methylbenzothioamide in 50 mL of anhydrous ethanol.
Addition: Dropwise, add 11.0 mmol (1.1 eq) of ethyl 2-chloro-3-oxopropanoate. Causality: A slight excess of the electrophile ensures complete consumption of the thioamide.
Reflux: Heat the reaction mixture to reflux (approx. 78°C) under a nitrogen atmosphere for 4-6 hours.
IPC (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes:Ethyl Acetate, 3:1). The disappearance of the UV-active thioamide spot validates the completion of the cyclization.
Isolation: Concentrate the mixture under reduced pressure, neutralize with saturated aqueous
NaHCO3
, and extract with ethyl acetate. Dry the organic layer over anhydrous
Na2SO4
and evaporate to yield the intermediate ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate .
Step 2: Saponification & Acidification
Hydrolysis: Dissolve the crude ester intermediate in 30 mL of a THF/MeOH/H2O (2:1:1) solvent mixture. Add 30.0 mmol (3.0 eq) of Sodium Hydroxide (NaOH).
Stirring: Stir at 40°C for 2 hours. Causality: The mixed solvent system ensures both the lipophilic ester and the hydrophilic hydroxide ions remain in a homogenous phase, accelerating ester cleavage.
Acidification (Critical Step): Cool the mixture to 0°C in an ice bath. Slowly add 2 N HCl dropwise until the pH reaches 3.0 - 4.0.
Validation: Causality: The pKa of the thiazole-5-carboxylic acid is approximately 4.2. Dropping the pH below this threshold ensures complete protonation of the carboxylate salt, driving the precipitation of the free acid.
Filtration: Collect the resulting white-to-pale-yellow precipitate via vacuum filtration, wash with cold distilled water, and dry under high vacuum to afford the final product.
Step-by-step Hantzsch synthesis and saponification workflow.
Applications in Drug Discovery: Pleuromutilin Antibacterials
In medicinal chemistry, 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is highly valued as an advanced building block for synthesizing novel antibacterial agents. A prominent example is its use in the derivatization of Pleuromutilins , a class of antibiotics that inhibit protein synthesis by binding to the peptidyl transferase center (PTC) of the 50S bacterial ribosomal subunit[4].
Strategic Derivatization:
Researchers have successfully coupled this specific thiazole-5-carboxylic acid with amine-bearing pleuromutilin intermediates (via standard EDC/HOBt amide coupling) to generate pleuromutilin derivatives with a thiazole-5-carboxamide moiety[4].
Causality of the Design: The incorporation of the 2-(3-methylphenyl)thiazole group extends the molecule's hydrophobic footprint, allowing it to engage in additional
π−π
stacking and van der Waals interactions within the ribosomal binding pocket. This modification has been proven to yield compounds with potent in vitro antibacterial activity against resistant strains, including Staphylococcus aureus ATCC26112, at minimal inhibitory concentrations (MIC) as low as 0.05
μ
g/mL[4].
Integration of the thiazole building block into pleuromutilin antibacterial agents.
References
Wang, L., Dai, F.-Y., Zhu, J., Dong, K.-K., Wang, Y.-L., & Chen, T. "Synthesis and Antibacterial Activities of Pleuromutilin Derivatives with Thiazole-5-Carboxamide and Thioether Moiety." Journal of Chemical Research, 2011, 35(5), 313–316. Available at: [Link]
Semantic Scholar / NIH. "Recent Advances in Design, Synthesis, and Biological Activity Studies of 1,3-Selenazoles and Thiazoles." Semantic Scholar. Available at:[Link]
Technical Whitepaper: Molecular Characterization and Synthetic Methodology of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
Prepared by: Senior Application Scientist Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Executive Summary & Structural Rationale In modern drug discovery, the 1,3-thiazole ring is a...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Senior Application Scientist
Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals
Executive Summary & Structural Rationale
In modern drug discovery, the 1,3-thiazole ring is a privileged heterocycle, frequently deployed as a bioisostere for phenyl, oxazole, or pyridine rings to modulate a drug candidate's lipophilicity, planar geometry, and metabolic stability. 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is a highly versatile building block.
The structural logic of this molecule is tripartite:
The 1,3-Thiazole Core: Acts as a robust, electron-deficient aromatic scaffold that participates in
π−π
stacking and hydrogen bonding (via the nitrogen acceptor).
The meta-Tolyl Substituent (C2): The 3-methylphenyl group introduces a specific steric vector and enhances hydrophobic interactions within target binding pockets, often improving cell permeability compared to unsubstituted phenyl analogs.
The Carboxylic Acid Handle (C5): Provides a critical synthetic vector for downstream functionalization, most notably for amide bond formation with complex amines during late-stage active pharmaceutical ingredient (API) synthesis.
Physicochemical Properties & Formula Analysis
Accurate mass and elemental composition are foundational for analytical validation. The molecular formula of the target compound is C₁₁H₉NO₂S , derived from the fusion of the thiazole core (C₃NS), the m-tolyl group (C₇H₇), and the carboxylate moiety (CHO₂).
Synthetic Methodology: The Hantzsch Cyclocondensation
The de novo synthesis of 2-arylthiazole-5-carboxylic acids fundamentally relies on the Hantzsch Thiazole Synthesis2. This method is favored for its remarkable regioselectivity and scalability.
Causality in Reagent Selection:
To achieve a C4-unsubstituted, C5-carboxylated thiazole, we must condense 3-methylbenzothioamide with ethyl 2-chloro-3-oxopropanoate (formylchloroacetate). Using the more common ethyl 2-chloroacetoacetate would erroneously yield a C4-methylated byproduct. The reaction is followed by a base-catalyzed saponification 3 to reveal the free acid.
Preparation: Charge a dry, round-bottom flask with 3-methylbenzothioamide (1.0 eq, 10 mmol) and dissolve in 30 mL of anhydrous ethanol. Ethanol is selected as a protic solvent to facilitate proton transfer during the cyclization intermediate phase.
Addition: Dropwise, add ethyl 2-chloro-3-oxopropanoate (1.1 eq, 11 mmol) to the stirring solution at room temperature.
Reflux: Equip the flask with a reflux condenser and heat the mixture to 78°C for 4–6 hours.
Mechanistic Insight: The nucleophilic sulfur of the thioamide attacks the
α
-carbon of the haloketone, displacing the chloride. Subsequent intramolecular nucleophilic attack by the nitrogen onto the aldehyde carbonyl forms a cyclic hemiaminal, which rapidly dehydrates to yield the aromatic thiazole ring 4.
In-Process Control (Self-Validation): Monitor reaction progress via TLC (Hexane:EtOAc 3:1). The disappearance of the thioamide spot confirms completion.
Isolation: Concentrate the mixture in vacuo. Partition the residue between Ethyl Acetate and saturated aqueous NaHCO₃ (to neutralize the HCl byproduct). Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate to isolate ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate.
Step 2: Saponification of the Ester Moiety
Hydrolysis: Dissolve the crude ester intermediate in 20 mL of Methanol. Slowly add 2N aqueous NaOH (3.0 eq). Stir continuously for 4 hours at ambient temperature 3.
Mechanistic Insight: The hydroxide ion selectively attacks the ester carbonyl. The robust aromaticity of the thiazole ring prevents any competitive ring-opening under these mild basic conditions.
Acidification & Precipitation: Remove the methanol via rotary evaporation. Cool the remaining aqueous phase in an ice bath and carefully adjust the pH to 5–6 using 1N HCl.
Recovery: The protonation of the carboxylate induces immediate precipitation of the free acid. Collect the white/pale-yellow solid by vacuum filtration, wash with cold distilled water, and dry under high vacuum to afford pure 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid .
Fig 1. Step-by-step Hantzsch synthesis and saponification workflow for the target thiazole.
Analytical Validation Logic
To guarantee scientific integrity, the synthesized compound must undergo orthogonal analytical validation to confirm both molecular weight and structural connectivity.
Liquid Chromatography-Mass Spectrometry (LC-MS): Run in positive Electrospray Ionization (ESI+) mode. The presence of a dominant peak at 220.04 m/z confirms the[M+H]⁺ ion, validating the molecular weight of 219.26 g/mol .
Nuclear Magnetic Resonance (NMR): ¹H-NMR is critical here. The defining feature will be a sharp singlet around
δ
8.4–8.6 ppm corresponding to the isolated C4 proton on the thiazole ring. The m-tolyl methyl group will appear as a singlet integrating to 3H near
δ
2.4 ppm.
Elemental Analysis (Combustion Analysis): Ensures the bulk powder matches the C₁₁H₉NO₂S formula within a
±0.4%
tolerance.
Fig 2. Orthogonal analytical validation logic for confirming molecular weight and formula.
References
BenchChem. "Application Notes and Protocols for the Large-Scale Synthesis of 2-Aminothiazole-5-Carboxamides." 2
Navigating the Unseen: A Technical Safety and Handling Guide for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
For Researchers, Scientists, and Drug Development Professionals Introduction: Understanding the Molecule in Your Hands 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is a heterocyclic compound of interest in medicinal...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: Understanding the Molecule in Your Hands
2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is a heterocyclic compound of interest in medicinal chemistry and materials science. Its structural motif, featuring a substituted phenyl ring attached to a thiazole carboxylic acid core, makes it a valuable building block for the synthesis of novel therapeutic agents and functional materials. As with any novel chemical entity, a thorough understanding of its potential hazards and the implementation of robust safety protocols are paramount to ensuring the well-being of laboratory personnel and the integrity of research outcomes. This guide provides an in-depth analysis of the anticipated safety profile of this compound, drawing upon data from structurally related molecules to establish best practices for its handling, storage, and in case of accidental exposure.
Anticipated Hazard Profile: A Synthesis of Available Data
Key Anticipated Hazards:
Skin Irritation: Direct contact may cause redness, itching, and inflammation.[1][2][3][4]
Serious Eye Irritation: The compound is likely to be a significant eye irritant, potentially causing serious damage if not promptly addressed.[1][2][3][4][5][6]
Respiratory Tract Irritation: Inhalation of dust or aerosols may lead to irritation of the nose, throat, and lungs.[1][2][3]
Harmful if Swallowed: Ingestion may cause gastrointestinal discomfort and other adverse health effects.[5][7][8][9]
It is crucial to note that the toxicological properties of this specific compound have not been fully investigated.[10] Therefore, it should be handled with the same level of caution as a substance with known significant hazards.
Core Safety Directives: A Proactive Approach to Risk Mitigation
A proactive and informed approach to safety is essential when working with 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. The following directives are designed to minimize the risk of exposure and ensure a safe laboratory environment.
Engineering Controls and Personal Protective Equipment (PPE): Your First Line of Defense
The causality behind the selection of engineering controls and PPE is to create multiple barriers between the researcher and the chemical, thereby minimizing the potential for exposure.
Essential Engineering Controls & PPE
Control/Equipment
Specification and Rationale
Ventilation
All handling of the solid compound or solutions should be conducted in a well-ventilated area, preferably within a certified chemical fume hood to prevent the accumulation of dust or vapors in the breathing zone.[7][11]
Eye/Face Protection
Tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards are mandatory to protect against splashes and airborne particles.[7][11]
Skin Protection
Wear impervious clothing and handle with chemical-resistant gloves (e.g., nitrile) that have been inspected prior to use.[7][11] Contaminated clothing should be removed and washed before reuse.[4][12]
Respiratory Protection
If engineering controls are insufficient or during procedures that may generate significant dust, a full-face respirator with an appropriate particulate filter should be used.[7][11]
Experimental Workflow for Safe Handling
The following diagram illustrates the logical flow of operations when handling 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, emphasizing the integration of safety measures at each step.
Caption: A stepwise workflow for the safe handling of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Storage and Incompatibility: Maintaining Chemical Integrity
Proper storage is crucial not only for safety but also for maintaining the stability and purity of the compound.
Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][7][11] Keep away from foodstuffs and incompatible materials.[7][11] For long-term storage, consider an inert atmosphere and storage in a freezer at or below -20°C.[2]
Incompatible Materials: Avoid contact with strong oxidizing agents.[1]
Emergency Protocols: A Self-Validating System for Response
In the event of an exposure, a rapid and correct response is critical. The following protocols are designed to be a self-validating system, ensuring that appropriate actions are taken to mitigate harm.
First-Aid Measures
Exposure Route
First-Aid Protocol
Inhalation
Move the individual to fresh air. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[5][11][12]
Skin Contact
Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation persists, consult a physician.[5][11][12]
Eye Contact
Rinse cautiously with water for at least 15 minutes, removing contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[4][5][12]
Ingestion
Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or doctor immediately.[5][11]
Logical Flow of Emergency Response
This diagram outlines the decision-making process in the event of an accidental exposure.
Caption: Decision-making flowchart for first-aid response to exposure.
Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire involving this compound.[11]
Fire-Fighting Procedures: Firefighters should wear self-contained breathing apparatus and full protective gear.[3][11]
Accidental Release: In case of a spill, avoid dust formation.[1][11] Ensure adequate ventilation and remove all sources of ignition.[7][11] Collect the spilled material using non-sparking tools and place it in a suitable, closed container for disposal.[11] Prevent the material from entering drains or waterways.[1][11]
Disposal Considerations: Responsible Stewardship
All waste containing 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid should be disposed of in accordance with local, state, and federal regulations. The material may be sent to a licensed chemical destruction plant or disposed of via controlled incineration with flue gas scrubbing.[11] Do not contaminate water, foodstuffs, or soil.[11]
Conclusion: A Culture of Safety
While 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid holds promise for scientific advancement, its safe handling is a non-negotiable prerequisite for its use in research and development. By understanding its potential hazards, implementing robust engineering and administrative controls, and being prepared for emergencies, we can foster a culture of safety that protects both the researcher and the integrity of the scientific process. This guide serves as a foundational document to be integrated into your laboratory's specific safety protocols.
References
Thiazole SDS, 288-47-1 Safety Data Sheets. ECHEMI.
2-CHLORO-1,3-THIAZOLE-5-CARBOXYLIC ACID - Safety Data Sheet. ChemicalBook.
Orthogonal Thermal Profiling of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic Acid: A Comprehensive Guide
Executive Summary The compound 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid (CAS: 1018545-31-7)[1] is a highly specialized structural motif utilized as a critical intermediate in modern drug discovery. Derivatives o...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The compound 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid (CAS: 1018545-31-7)[1] is a highly specialized structural motif utilized as a critical intermediate in modern drug discovery. Derivatives of the 2-phenylthiazole scaffold are actively investigated for their potent biological activities, serving as core pharmacophores in lanosterol 14α-demethylase (CYP51) inhibitors for antifungal therapies[2] and hematopoietic prostaglandin D synthase (H-PGDS) inhibitors for neurodegenerative and musculoskeletal diseases[3].
For researchers synthesizing these active pharmaceutical ingredients (APIs), understanding the precise thermal properties—specifically the melting point and thermal stability—of this intermediate is paramount. Thermal profiling dictates downstream processing parameters, solvent selection for recrystallization, and storage conditions. This whitepaper establishes a rigorous, self-validating analytical framework to determine the thermal characteristics of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Structural Context & Thermal Causality
The thermal behavior of a compound is inextricably linked to its molecular structure and crystal packing efficiency.
Mechanistic Drivers of Thermal Stability
Carboxylic Acid Dimerization: The 5-carboxylic acid moiety is the primary driver of the compound's high melting point. In the solid state, carboxylic acids form strong intermolecular hydrogen bonds, creating highly stable dimeric pairs. Breaking this hydrogen-bonded lattice requires significant thermal energy.
Thiazole Core Rigidity: The aromatic 1,3-thiazole ring provides a rigid, planar backbone that facilitates π-π stacking interactions in the crystal lattice, further elevating the enthalpy of fusion.
m-Tolyl Steric Disruption: The addition of a methyl group at the 3-position (meta-position) of the phenyl ring introduces slight steric bulk and asymmetry. Compared to a highly symmetrical unsubstituted phenyl ring, this asymmetry typically disrupts perfect crystal packing, slightly lowering the melting point relative to its highly substituted analogs.
Extrapolated Thermal Data
While empirical thermal data for the highly specific CAS 1018545-31-7 intermediate is often proprietary, its properties can be accurately predicted and validated against its closest structural analogs:
2-Phenylthiazole-5-carboxylic acid (CAS 10058-38-5) exhibits a melting point of 186°C[4].
4-Methyl-2-phenyl-1,3-thiazole-5-carboxylic acid (CAS 33763-20-1) exhibits a higher melting point of 210–212°C due to the additional methyl group on the thiazole ring enhancing packing density[5][6].
Based on these structural analogs, the melting point of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is expected to fall within the 180°C to 195°C range. Furthermore, thiazole-carboxylic acids typically undergo thermal decarboxylation (loss of CO₂) at temperatures exceeding 220°C.
Experimental Workflows: The Self-Validating System
To prevent false positives—such as misidentifying a decomposition event as a melting endotherm—thermal analysis must be conducted as a self-validating system . This requires the orthogonal integration of Differential Scanning Calorimetry (DSC), Thermogravimetric Analysis (TGA), and Hot-Stage Microscopy (HSM).
Purpose: To determine the precise onset of melting (
Tonset
) and the enthalpy of fusion (
ΔHf
).
Causality: A heating rate of 10°C/min is selected to balance thermal resolution (detecting potential polymorphic transitions) with signal sensitivity. Hermetically sealed aluminum pans with a laser-drilled pinhole are used to allow the escape of trace volatiles (e.g., trapped solvent) without causing pressure-induced shifts in the melting point.
Step-by-Step Methodology:
Calibrate the DSC instrument using a high-purity Indium standard to ensure temperature and heat flow accuracy.
Accurately weigh 2.0 to 5.0 mg of the 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid sample into a Tzero aluminum pan.
Seal the pan with a pinhole-pierced lid using a sample press.
Place the sample and an empty reference pan into the DSC cell.
Purge the cell with dry Nitrogen (
N2
) gas at a flow rate of 50 mL/min to prevent oxidative degradation during heating.
Equilibrate the sample at 25°C, then heat at a constant rate of 10°C/min up to 250°C.
Analyze the thermogram to identify the sharp endothermic peak. Record the extrapolated onset temperature (
Tonset
) as the official melting point.
Protocol B: Thermogravimetric Analysis (TGA)
Purpose: To determine the thermal stability limit and confirm that the DSC endotherm is a pure phase transition, not degradation.
Causality: Carboxylic acids are prone to thermal decarboxylation. For this compound (MW = 219.26 g/mol ), the loss of a CO₂ molecule represents a theoretical mass loss of ~20.1%. TGA under a nitrogen purge isolates pure thermal cracking from oxidative combustion.
Step-by-Step Methodology:
Tare a clean platinum or alumina TGA crucible.
Load 5.0 to 10.0 mg of the sample into the crucible.
Purge the furnace with dry Nitrogen (
N2
) at 40 mL/min.
Heat the sample from 25°C to 400°C at a rate of 10°C/min.
Overlay the TGA mass-loss curve with the DSC thermogram.
Validation Check: Ensure that mass loss is <0.5% during the DSC melting endotherm. Identify the step-transition corresponding to ~20% mass loss to define the decarboxylation onset temperature.
Protocol C: Hot-Stage Microscopy (HSM)
Purpose: To provide orthogonal visual validation of the phase transitions.
Causality: DSC cannot visually distinguish between a crystal melting into a clear liquid and a crystal collapsing into a dark, degraded char. HSM provides the definitive proof.
Step-by-Step Methodology:
Place a few crystals of the compound onto a clean glass slide and cover with a coverslip.
Insert the slide into the hot-stage apparatus mounted on a polarized light microscope.
Heat the stage at 10°C/min until 20°C below the DSC-determined
Tonset
, then reduce the heating rate to 2°C/min for high-resolution observation.
Observe the crystals. A true melt is confirmed when the birefringent crystals transition into a clear, isotropic liquid droplet without evolving gas bubbles or turning brown.
Workflow Visualization
Orthogonal thermal validation workflow for phase transition and stability analysis.
References
Title: 2-(m-tolyl)
Source: sigmaaldrich.
Source: sigmaaldrich.
Source: nih.
Title: WO2020095215A1 - Chemical compounds (H-PGDS Inhibitors)
A Technical Guide to the Hydrogen Bonding Profile of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic Acid
Prepared for: Researchers, Scientists, and Drug Development Professionals Abstract This guide provides a detailed analysis of the hydrogen bonding potential of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, a molecul...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared for: Researchers, Scientists, and Drug Development Professionals
Abstract
This guide provides a detailed analysis of the hydrogen bonding potential of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, a molecule of interest in medicinal chemistry. Understanding a compound's hydrogen bond donor and acceptor capacity is fundamental to predicting its physicochemical properties, such as solubility and membrane permeability, as well as its interaction with biological targets. By applying established principles of molecular interactions, this document rigorously identifies and quantifies the hydrogen bonding sites on the molecule. The analysis culminates in a definitive count of one hydrogen bond donor and three hydrogen bond acceptors, a critical dataset for computational modeling and drug design initiatives.
Introduction to Hydrogen Bonding in Drug Discovery
Hydrogen bonds are highly specific, non-covalent interactions that are pivotal in chemistry and biology.[1] In the context of drug development, the capacity of a molecule to form hydrogen bonds governs its absorption, distribution, metabolism, and excretion (ADME) profile. A hydrogen bond consists of a hydrogen atom covalently bonded to an electronegative atom (the donor ) and an interaction with another nearby electronegative atom (the acceptor ).[2] The donor is the group containing the hydrogen atom (e.g., O-H, N-H), while the acceptor is an electronegative atom (typically O or N) possessing a lone pair of electrons.[2][3]
The enumeration of hydrogen bond donors (HBD) and acceptors (HBA) is a cornerstone of early-stage drug discovery, most notably codified in Lipinski's Rule of Five. This rule suggests that orally active drugs generally possess no more than 5 HBDs and 10 HBAs.[4] Accurate determination of these parameters is therefore essential for designing molecules with favorable pharmacokinetic properties.
Analysis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic Acid
Molecular Structure
To analyze the hydrogen bonding potential, we must first establish the chemical structure of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. The structure consists of three key moieties: a carboxylic acid group, a 1,3-thiazole ring, and a 3-methylphenyl group.
Figure 1: 2D structure of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Identification of Potential Hydrogen Bonding Sites
A systematic evaluation of the molecule's functional groups allows for the identification of all potential hydrogen bonding sites.
Carboxylic Acid Group (-COOH): This functional group is a primary site for hydrogen bonding. It contains a hydroxyl group (-OH) and a carbonyl group (C=O). The hydroxyl group's hydrogen is covalently bonded to an electronegative oxygen atom, making the entire -OH group a potent hydrogen bond donor.[3] Both the hydroxyl oxygen and the carbonyl oxygen possess lone pairs of electrons, qualifying them as hydrogen bond acceptors.[5][6] The ability of carboxylic acids to form strong hydrogen bonds significantly influences their physical properties, such as boiling point and solubility.[7][8]
1,3-Thiazole Ring: This heterocyclic ring contains a nitrogen atom and a sulfur atom. The nitrogen atom has a lone pair of electrons and is an established hydrogen bond acceptor.[9][10] The sulfur atom, while possessing lone pairs, is a significantly weaker hydrogen bond acceptor and is generally not counted under frameworks like Lipinski's rules.
3-Methylphenyl Group: This portion of the molecule consists of carbon and hydrogen atoms. As there are no hydrogens attached to highly electronegative atoms, and no strong acceptor atoms, this group does not contribute to the classical hydrogen bond donor or acceptor count.
Determination of Hydrogen Bond Donor and Acceptor Counts
A rule-based, systematic protocol ensures an accurate and reproducible count of HBD and HBA sites, which is critical for drug likeness evaluation.
Protocol for Manual Enumeration (Lipinski's Framework)
This protocol follows the widely accepted definitions used in Lipinski's Rule of Five.
Step 1: Hydrogen Bond Donor (HBD) Identification
Rule: Count the total number of hydrogen atoms attached to oxygen and/or nitrogen atoms.[4]
Application: Scan the molecule for O-H and N-H bonds.
The carboxylic acid group contains one O-H bond.
There are no N-H bonds in the structure.
Result: The total HBD count is 1.
Step 2: Hydrogen Bond Acceptor (HBA) Identification
Rule: Count the total number of oxygen and/or nitrogen atoms (irrespective of their hybridization or hydrogen count).[4]
Application: Scan the molecule for all oxygen and nitrogen atoms.
The carboxylic acid group contains two oxygen atoms (one carbonyl, one hydroxyl).
The thiazole ring contains one nitrogen atom.
Result: The total HBA count is 3.
Summary of Hydrogen Bonding Properties
The quantitative analysis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is summarized below.
Parameter
Definition
Count
Hydrogen Bond Donors (HBD)
Sum of O-H and N-H bonds
1
Hydrogen Bond Acceptors (HBA)
Sum of N and O atoms
3
Mechanistic Rationale and Visualization
The determined counts are grounded in the fundamental principles of electronegativity and electron distribution. The O-H bond in the carboxylic acid is highly polarized, creating a partial positive charge on the hydrogen, enabling it to act as a donor.[2] The lone pairs on the two oxygen atoms and the thiazole nitrogen are available to interact with electron-deficient hydrogens from other molecules, making them effective acceptors.[3][11]
The diagram below illustrates the identified hydrogen bonding sites on the molecule.
Application Note: Synthesis Protocols for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic Acid
Introduction and Strategic Overview The 2-aryl-1,3-thiazole-5-carboxylic acid scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of kinase inhibitors, GPCR antagonists,...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction and Strategic Overview
The 2-aryl-1,3-thiazole-5-carboxylic acid scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the development of kinase inhibitors, GPCR antagonists, and epigenetic modulators [1][2]. The specific derivative, 2-(3-methylphenyl)-1,3-thiazole-5-carboxylic acid , presents unique steric and electronic properties due to the meta-methyl substitution on the phenyl ring, which often enhances binding affinity in deep hydrophobic pockets.
This technical guide provides two orthogonal, self-validating synthetic protocols for this compound:
Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling : Ideal for rapid library generation and late-stage functionalization during the discovery phase.
Both routes converge on the intermediate ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate, which undergoes basic saponification to yield the final carboxylic acid.
Retrosynthetic Analysis & Workflow
Retrosynthetic workflows for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid synthesis.
Quantitative Data & Route Comparison
When designing a synthesis campaign, selecting the appropriate route is dictated by the scale and the need for analog generation. Table 1 summarizes the quantitative metrics and strategic fit for both methodologies.
Table 1: Comparison of Synthetic Routes
Parameter
Route A: Suzuki-Miyaura
Route B: Hantzsch Synthesis
Causality / Strategic Fit
Overall Yield
75 - 85%
60 - 70%
Route A benefits from highly efficient catalytic turnover.
Reaction Time
4 - 6 hours
12 - 16 hours
Microwave assistance can further reduce Route A to <1 hr.
Scalability
Moderate (Cost of Pd)
High (Cheap reagents)
Route B avoids heavy metal remediation at kg-scale.
Purity (Crude)
>90% (LC-MS)
~80% (Requires recryst.)
Route B generates thio-byproducts requiring washing.
Expertise & Experience (Causality):
The choice of Pd(dppf)Cl₂ as the catalyst is driven by its large bite angle, which facilitates the challenging oxidative addition into the electron-deficient 2-bromothiazole system [1]. Potassium carbonate (K₂CO₃) in a 1,4-dioxane/water co-solvent system ensures optimal solubility of the boronic acid while providing the necessary hydroxide ions to form the reactive palladium-hydroxo complex.
Step-by-Step Methodology:
Reaction Setup: To a 50 mL Schlenk flask, add ethyl 2-bromo-1,3-thiazole-5-carboxylate (1.0 equiv, 5.0 mmol) and (3-methylphenyl)boronic acid (1.2 equiv, 6.0 mmol).
Solvent & Base: Add 1,4-dioxane (20 mL) and a 2M aqueous solution of K₂CO₃ (3.0 equiv, 15.0 mmol).
Degassing: Sparge the biphasic mixture with Argon for 15 minutes.
Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 equiv, 0.25 mmol) under a positive stream of Argon. Seal the flask.
Heating: Heat the mixture to 90 °C for 4 hours.
Workup: Cool to room temperature, dilute with Ethyl Acetate (50 mL), and wash with water (2 x 30 mL) and brine (30 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purification: Purify via flash column chromatography (Hexanes/EtOAc 9:1 to 7:3) to afford ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate.
Self-Validating System:
Degassing Check: Failure to remove oxygen will result in homocoupling of the boronic acid (detectable via LC-MS as a biaryl byproduct).
¹H NMR (CDCl₃): Look for the diagnostic thiazole C4-proton singlet at ~8.3 ppm and the complete disappearance of the boronic acid -OH signals.
Protocol B: Classical Hantzsch Thiazole Synthesis
Expertise & Experience (Causality):
The Hantzsch cyclization utilizes 3-methylbenzothioamide and ethyl 2-chloro-3-oxopropanoate (also known as ethyl formylchloroacetate) . The regioselectivity is governed by the hard-soft acid-base (HSAB) principle: the soft sulfur atom of the thioamide selectively attacks the soft alpha-carbon bearing the chloride, while the harder nitrogen attacks the harder formyl carbonyl. This strictly yields the 5-carboxylate rather than the 4-carboxylate isomer.
Step-by-Step Methodology:
Reagent Preparation: In a 100 mL round-bottom flask, dissolve 3-methylbenzothioamide (1.0 equiv, 10.0 mmol) in absolute ethanol (30 mL).
Cyclization: Dropwise add ethyl 2-chloro-3-oxopropanoate (1.1 equiv, 11.0 mmol) to the stirring solution at room temperature.
Reflux: Equip the flask with a reflux condenser and heat to 80 °C for 12 hours. The solution will turn deep yellow/orange.
Workup: Cool the reaction to room temperature. Concentrate the ethanol in vacuo. Neutralize the crude HCl salt by partitioning between saturated aqueous NaHCO₃ (50 mL) and Dichloromethane (50 mL).
Extraction: Extract the aqueous layer with DCM (2 x 25 mL). Combine organic layers, dry over MgSO₄, and concentrate.
Purification: Recrystallize the crude solid from hot ethanol/water to yield pure ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate.
Self-Validating System:
pH Monitoring: The release of HCl during the reaction lowers the pH; monitoring the pH drop confirms reaction initiation.
¹H NMR (DMSO-d₆): The disappearance of the broad thioamide -NH₂ peaks (~9.5-10.0 ppm) confirms complete cyclization.
Protocol C: Saponification to the Free Carboxylic Acid
Expertise & Experience (Causality):
Hydrolysis of the electron-deficient thiazole-5-carboxylate is highly facile. Lithium hydroxide (LiOH) is preferred over NaOH/KOH to avoid potential degradation of the thiazole ring and to ensure a mild, controlled deprotection [3].
Step-by-Step Methodology:
Hydrolysis Setup: Dissolve ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate (1.0 equiv, 4.0 mmol) in a 3:1:1 mixture of THF/MeOH/H₂O (20 mL).
Base Addition: Add LiOH monohydrate (3.0 equiv, 12.0 mmol) in one portion.
Reaction: Stir at room temperature for 3 hours.
Workup: Remove the organic solvents in vacuo. Dilute the remaining aqueous phase with 10 mL of water and cool to 0 °C.
Acidification: Slowly add 1M HCl dropwise until the pH reaches 2-3. A thick white/pale yellow precipitate will form.
Isolation: Filter the precipitate via vacuum filtration, wash with cold water (2 x 10 mL), and dry under high vacuum at 45 °C overnight to afford 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Self-Validating System:
Precipitation Endpoint: The sudden formation of the precipitate at pH 2-3 acts as a visual, self-validating endpoint of the acidification step.
LC-MS: Expected [M+H]⁺ = 220.0.
¹H NMR (DMSO-d₆): Disappearance of the ethyl ester signals (quartet at 4.3 ppm, triplet at 1.3 ppm) and appearance of a broad carboxylic acid -OH singlet at >13.0 ppm.
References
Biarylamide derivatives and their use as pkmyt1 inhibitors (WO2024184550A1).
Novel Agonists & Antagonists for Protease-Activated Receptor 2 and C3a Receptor . UQ eSpace - The University of Queensland.[Link]
Thiazole and thiadiazole compounds for inflammation and immune-related uses (WO2007087427A2).
Application Notes and Protocols for Amide Coupling of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
Introduction Amide bond formation is arguably the most frequently utilized reaction in medicinal chemistry and drug discovery.[1][2] The prevalence of the amide functional group in biologically active molecules, includin...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
Amide bond formation is arguably the most frequently utilized reaction in medicinal chemistry and drug discovery.[1][2] The prevalence of the amide functional group in biologically active molecules, including numerous blockbuster drugs, underscores the critical need for robust and versatile synthetic methodologies.[3] This document provides a detailed guide for researchers, scientists, and drug development professionals on the amide coupling reactions of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, a heterocyclic building block of significant interest.
The thiazole moiety is a privileged scaffold in medicinal chemistry, and its derivatives have demonstrated a wide spectrum of biological activities.[4][5] However, the electronic nature of heteroaromatic carboxylic acids can present unique challenges in amide coupling reactions. This guide offers an in-depth analysis of reaction conditions, a comparative overview of common coupling reagents, detailed experimental protocols, and troubleshooting advice to enable the efficient and successful synthesis of amide derivatives of this important heterocyclic acid.
Theoretical Background: The Mechanism of Amide Bond Formation
The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically favorable but kinetically slow process.[6] This is due to the formation of a non-reactive ammonium carboxylate salt upon mixing the two components.[7] To overcome this, the carboxylic acid must be "activated" by a coupling reagent. This activation process converts the hydroxyl group of the carboxylic acid into a better leaving group, facilitating nucleophilic attack by the amine.[7][8]
The general mechanism involves two key steps:
Activation of the Carboxylic Acid: The coupling reagent reacts with the carboxylic acid to form a highly reactive intermediate, such as an O-acylisourea, an active ester, or an acid anhydride.[2]
Nucleophilic Attack by the Amine: The amine then attacks the activated carbonyl carbon, leading to the formation of a tetrahedral intermediate, which subsequently collapses to form the stable amide bond and release the byproducts of the coupling reagent.[7]
The Role of Additives
To improve reaction efficiency and minimize side reactions, particularly racemization in the case of chiral carboxylic acids, additives are often employed.[9] Common additives include 1-hydroxybenzotriazole (HOBt) and 1-hydroxy-7-azabenzotriazole (HOAt). These additives react with the initial activated intermediate to form a more stable and selective active ester, which then reacts with the amine.[6][10] This two-step activation process often leads to higher yields and purer products.[6]
Reagent Selection Guide
The choice of coupling reagent is paramount and depends on several factors, including the reactivity of the carboxylic acid and amine, steric hindrance, the presence of other functional groups, and cost. Below is a comparative table of commonly used coupling reagents for the amidation of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Can form N-acylurea byproduct, potential for racemization without additive.[10]
DCM, DMF, MeCN
HATU / DIPEA
High reactivity, fast reaction times, low racemization.[9][11]
Expensive, byproducts can be difficult to remove.[12]
DMF, DCM
PyBOP / DIPEA
High reactivity, good for sterically hindered substrates.[11]
Byproducts can be challenging to remove.
DMF, DCM
DCC / HOBt
Inexpensive and effective.
Dicyclohexylurea (DCU) byproduct is often insoluble and difficult to remove completely.[9]
DCM, THF
Experimental Protocols
Safety Precaution: Always conduct reactions in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.
Protocol 1: EDC/HOBt Mediated Amide Coupling
This protocol is a reliable and cost-effective method suitable for a wide range of amines. The use of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) is advantageous due to the water-solubility of its urea byproduct, which simplifies purification.[6][10]
N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.5 equiv)
Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)
Standard workup reagents (e.g., 1N HCl, sat. aq. NaHCO₃, brine)
Procedure:
To a round-bottom flask, add 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid (1.0 equiv), HOBt (1.2 equiv), and the amine (1.1 equiv).
Dissolve the mixture in anhydrous DCM or DMF (to a concentration of 0.1-0.5 M).
Cool the solution to 0 °C in an ice bath with stirring.
Add EDC·HCl (1.2 equiv) portion-wise to the reaction mixture.
Add DIPEA (2.5 equiv) dropwise.
Allow the reaction to warm to room temperature and stir for 8 to 24 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).
Once the reaction is complete, dilute the mixture with ethyl acetate or another suitable organic solvent.
Wash the organic phase sequentially with water, 1N HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude amide product via flash column chromatography or recrystallization.[6]
Protocol 2: HATU Mediated Amide Coupling
This protocol is recommended for challenging couplings, such as those involving sterically hindered or electron-deficient amines, due to the high reactivity of O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU).[9][11]
In a round-bottom flask, dissolve 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid (1.0 equiv) and HATU (1.1 equiv) in anhydrous DMF.
Cool the solution to 0 °C using an ice bath.
Add DIPEA (3.0 equiv) dropwise to the stirred solution.
Allow the mixture to stir at 0 °C for 15-30 minutes for pre-activation.
Add the amine (1.1 equiv), either neat or as a solution in a small amount of anhydrous DMF.
Allow the reaction to warm to room temperature and stir for 1 to 18 hours.
Monitor the reaction progress by TLC or LC-MS.
Upon completion, dilute the reaction mixture with ethyl acetate.
Wash the organic phase with water, 1N HCl, saturated aqueous NaHCO₃, and brine.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.
Purify the crude product by flash column chromatography on silica gel to yield the pure amide.[6]
Visualization of Reaction Mechanisms and Workflows
General Amide Coupling Workflow
Caption: The two-step activation and coupling mechanism using EDC and HOBt.
[6]
Troubleshooting and Optimization
Even with established protocols, amide coupling reactions can sometimes be challenging. Low yields or incomplete reactions are common issues.
[13]
Problem
Potential Cause(s)
Suggested Solution(s)
Low or No Yield
- Inadequate activation of the carboxylic acid.- Low nucleophilicity of the amine.- Steric hindrance. [13]
- Switch to a more powerful coupling reagent like HATU.- Increase the reaction temperature (e.g., 40-60 °C).- Use a slight excess of the less expensive coupling partner. [14]
Side Product Formation
- Formation of N-acylurea with carbodiimides.- Reaction of the activated acid with other nucleophiles.
- Ensure the use of an additive like HOBt or HOAt.- Control the order of addition, pre-activating the acid before adding the amine.
Difficulty Removing Byproducts
- Insoluble DCU from DCC couplings.- High boiling point of DMF.
- For DCC, filter the reaction mixture thoroughly.- For DMF, perform aqueous washes with 5% LiCl solution to aid removal. [15]
| Epimerization of Chiral Centers | - Over-activation of the carboxylic acid.- Prolonged reaction times at elevated temperatures. | - Use additives known to suppress racemization (e.g., HOAt).- Keep reaction temperatures as low as possible. |
Optimization Workflow
Caption: A decision-making workflow for optimizing amide coupling reactions.
Conclusion
The successful synthesis of amides from 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is readily achievable with careful consideration of the reaction conditions and appropriate selection of coupling reagents. For routine transformations, the EDC/HOBt system offers a balance of efficiency and cost-effectiveness. For more challenging substrates, the use of more potent reagents like HATU is recommended. By following the detailed protocols and utilizing the troubleshooting guide provided, researchers can confidently and efficiently synthesize a diverse range of amide derivatives for their drug discovery and development programs.
References
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. (n.d.).
Application Notes and Protocols for Amide Bond Formation using EDC and HATU - Benchchem. (n.d.).
Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. [Link]
Technical Support Center: Amide Coupling Reactions with Electron-Rich Amines - Benchchem. (n.d.).
Amides from Carboxylic Acids-DCC and EDC Coupling - Chemistry Steps. (2025, November 29). Retrieved from [Link]
A Practical Method for Functionalized Peptide or Amide Bond Formation in Aqueous−Ethanol Media with EDC as Activator. (2008, December 4). American Chemical Society. Retrieved from [Link]
mechanism of amide formation with DCC. (2013, February 26). YouTube. Retrieved from [Link]
Acid-Amine Coupling using EDCI - Organic Synthesis. (n.d.). Retrieved from [Link]
Amine to Amide (EDC + HOBt) - Common Organic Chemistry. (n.d.). Retrieved from [Link]
Commonly used amide/peptide coupling reagents - ResearchGate. (n.d.). Retrieved from [Link]
Amide bond formation: beyond the myth of coupling reagents - Chemical Society Reviews (RSC Publishing). (2008, December 4). Retrieved from [Link]
Commonly Used Coupling Reagents in Peptide Synthesis - Dilun Biotechnology. (2025, August 28). Retrieved from [Link]
Amide synthesis by acylation - Organic Chemistry Portal. (n.d.). Retrieved from [Link]
Process optimization for acid-amine coupling: a catalytic approach. (2022, August 29). Growing Science. Retrieved from [Link]
Intermediate Knowledge Enhanced the Performance of Amide Coupling Yield Prediction Model - ChemRxiv. (n.d.). Retrieved from [Link]
amide coupling help : r/Chempros - Reddit. (2022, March 24). Retrieved from [Link]
View of Synthesis and Antibactrial Study of New 2-Amino-5-Aryl- 1,3-Thiazole-4-Carboxylic Acid Derivatives. (n.d.). Retrieved from [Link]
The synthesis of thiazole‐2‐ and of thiazole‐5‐ carboxylic acid via a halogen‐metal exchange reaction) - ResearchGate. (2025, August 6). Retrieved from [Link]
HATU I HATU Coupling: Challenges Associated with the Byproducts I Amide bond formation I Amide bond. (2024, April 14). YouTube. Retrieved from [Link]
Thiazole synthesis - Organic Chemistry Portal. (n.d.). Retrieved from [Link]
Synthesis and Biological Evaluation of Thiazole Derivatives - IntechOpen. (2020, June 29). Retrieved from [Link]
US7408069B2 - Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives - Google Patents. (n.d.).
1-Thiazol-2-yl-N-3-methyl-1H-pyrozole-5-carboxylic acid derivatives as antitumor agents. (2017, September 15). Retrieved from [Link]
Application Notes and Protocols for the Hantzsch Thiazole Synthesis of 2-(3-Methylphenyl) Derivatives
Introduction: The Enduring Relevance of Thiazoles in Modern Drug Discovery Thiazoles, five-membered heterocyclic compounds containing nitrogen and sulfur, are a cornerstone of medicinal chemistry.[1] This structural moti...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Enduring Relevance of Thiazoles in Modern Drug Discovery
Thiazoles, five-membered heterocyclic compounds containing nitrogen and sulfur, are a cornerstone of medicinal chemistry.[1] This structural motif is present in a wide array of pharmaceuticals, demonstrating a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[2][3] The Hantzsch thiazole synthesis, first reported by Arthur Hantzsch in 1887, remains a fundamental and widely utilized method for the construction of the thiazole ring.[4][5] Its enduring popularity stems from its operational simplicity, the stability of the resulting aromatic products, and its versatility, which allows for the straightforward introduction of various substituents onto the thiazole core.[2][6] This adaptability is crucial for structure-activity relationship (SAR) studies in drug development.[2]
This guide provides a comprehensive overview and detailed protocols for the synthesis of 2-(3-methylphenyl)thiazole derivatives using the Hantzsch methodology. We will delve into the underlying reaction mechanism, provide step-by-step experimental procedures, and discuss key parameters for reaction optimization.
Reaction Mechanism: A Stepwise Look at Thiazole Formation
The Hantzsch thiazole synthesis is a classic condensation reaction that proceeds through the cyclization of an α-haloketone with a thioamide.[4][5] The general mechanism can be broken down into three key steps:
Nucleophilic Attack (SN2 Reaction): The synthesis initiates with the sulfur atom of the thioamide acting as a nucleophile, attacking the α-carbon of the haloketone. This results in the displacement of the halide ion and the formation of an intermediate.[2][6]
Intramolecular Cyclization: Following the initial S-alkylation, the nitrogen atom of the thioamide performs an intramolecular nucleophilic attack on the carbonyl carbon of the ketone. This step leads to the formation of a five-membered ring intermediate.[2][7]
Dehydration: The final step involves the elimination of a water molecule (dehydration) from the cyclic intermediate, resulting in the formation of the stable, aromatic thiazole ring.[2][7]
Troubleshooting low yields in 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid synthesis
Welcome to the technical support center for the synthesis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the compl...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and optimize reaction yields. Our approach is rooted in mechanistic understanding and practical, field-proven insights to ensure the integrity and success of your experiments.
Frequently Asked Questions (FAQs)
Q1: What is the most common synthetic route for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid?
A1: The most prevalent and reliable method is a two-step process. It begins with the Hantzsch thiazole synthesis to form an ester intermediate, ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate. This is followed by the hydrolysis of the ester to yield the final carboxylic acid product. This route is favored for its use of readily available starting materials and generally good yields.[1][2][3]
Q2: What are the primary starting materials for the Hantzsch synthesis of the ethyl ester intermediate?
A2: The key precursors are 3-methylthiobenzamide and ethyl 2-chloroacetoacetate.[1] The purity of these starting materials is critical for achieving a high yield and minimizing side product formation.
Q3: What are the typical yields for this synthesis?
A3: While yields can vary based on reaction conditions and purification methods, a well-optimized Hantzsch thiazole synthesis can achieve yields upwards of 75-90% for the ester intermediate.[4][5] The subsequent hydrolysis step is also typically high-yielding. However, suboptimal conditions at either stage can significantly reduce the overall yield.
Troubleshooting Guide: Low Yields and Impurities
This section addresses specific issues that may arise during the synthesis, providing a systematic approach to problem-solving.
Part 1: Hantzsch Thiazole Synthesis of Ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate
Issue 1: Low or no conversion of starting materials.
Question: My TLC analysis shows a significant amount of unreacted 3-methylthiobenzamide and/or ethyl 2-chloroacetoacetate even after prolonged reaction time. What are the likely causes?
Answer & Troubleshooting Steps:
Insufficient Temperature: The Hantzsch synthesis often requires thermal energy to overcome the activation barrier of the initial nucleophilic attack and subsequent cyclization.[1]
Recommendation: If the reaction is being run at room temperature, gradually increase the temperature to reflux (the boiling point of the solvent, typically ethanol or methanol). Monitor the reaction progress by TLC at regular intervals.
Suboptimal Reaction Time: It's possible the reaction has not been allowed to proceed to completion.
Recommendation: Continue to monitor the reaction by TLC until the starting material spots are no longer visible or their intensity ceases to decrease.
Poor Quality of Starting Materials: Impurities in either the 3-methylthiobenzamide or ethyl 2-chloroacetoacetate can inhibit the reaction or lead to side products. Ethyl 2-chloroacetoacetate can degrade over time.
Recommendation: Ensure the purity of your starting materials. Recrystallize the 3-methylthiobenzamide if necessary. Use freshly prepared or properly stored ethyl 2-chloroacetoacetate.
Issue 2: Formation of multiple products and low yield of the desired ester.
Question: My crude reaction mixture shows multiple spots on the TLC plate, and the isolated yield of the desired product is low. How can I improve selectivity?
Answer & Troubleshooting Steps:
Side Reactions: The formation of isomeric thiazoles or other byproducts can occur, particularly if the starting materials are impure.
Recommendation: Purify the starting materials as mentioned above.
Improper Stoichiometry: An incorrect molar ratio of the reactants can lead to incomplete conversion and the formation of side products.
Recommendation: While a 1:1 molar ratio is theoretically required, a slight excess of the thioamide (e.g., 1.1 equivalents) can sometimes drive the reaction to completion.
Solvent Choice: The polarity of the solvent can influence the reaction rate and selectivity.
Recommendation: Ethanol is a common and effective solvent. However, a screening of other polar protic solvents like methanol or isopropanol could be beneficial for optimization.
Part 2: Hydrolysis of Ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate
Issue 3: Incomplete hydrolysis of the ester.
Question: After the hydrolysis step, I still observe the starting ester in my crude product. How can I ensure complete conversion?
Answer & Troubleshooting Steps:
Insufficient Base or Reaction Time: The hydrolysis of the ester requires a sufficient amount of base and time to go to completion.
Recommendation: Use a molar excess of a strong base like sodium hydroxide or potassium hydroxide (typically 2-3 equivalents). Monitor the reaction by TLC until the ester spot disappears. The reaction is often heated to reflux to increase the rate.
Biphasic Mixture: If the ester has low solubility in the aqueous base, the reaction can be slow.
Recommendation: Add a co-solvent such as methanol or THF to create a homogeneous solution, which will facilitate the reaction.[6]
Issue 4: Difficulty in isolating the carboxylic acid product after acidification.
Question: After acidifying the reaction mixture, the product does not precipitate, or it forms an oil. What should I do?
Answer & Troubleshooting Steps:
Product Solubility: The carboxylic acid may have some solubility in the aqueous solution, especially if a co-solvent was used.
Recommendation: If the product does not precipitate, extract the aqueous layer with an organic solvent such as ethyl acetate. The product will be extracted into the organic phase, which can then be dried and concentrated.
Incorrect pH: The carboxylic acid will only precipitate if the solution is sufficiently acidic (typically pH 2-3).
Recommendation: Use a pH meter or pH paper to ensure the pH is in the correct range after adding acid. Add more acid if necessary.
"Oiling Out": This can occur if the melting point of the product is low or if it precipitates too quickly from a supersaturated solution.
Recommendation: If an oil forms, try scratching the inside of the flask with a glass rod to induce crystallization. Alternatively, you can extract the oil with an organic solvent and then slowly evaporate the solvent to encourage crystal formation.
Experimental Protocols
Protocol 1: Synthesis of Ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate
Materials:
3-Methylthiobenzamide
Ethyl 2-chloroacetoacetate
Ethanol (anhydrous)
Procedure:
In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, dissolve 3-methylthiobenzamide (1.0 equivalent) in ethanol.
To this solution, add ethyl 2-chloroacetoacetate (1.0 equivalent).
Heat the reaction mixture to reflux and maintain for 2-4 hours.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete, allow the mixture to cool to room temperature.
The product may precipitate upon cooling. If so, collect the solid by filtration. If not, reduce the volume of the solvent under reduced pressure and cool the concentrated solution in an ice bath to induce crystallization.
Wash the collected solid with cold ethanol to remove any unreacted starting materials.
Dry the product under vacuum.
Protocol 2: Hydrolysis to 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
In a round-bottom flask, dissolve ethyl 2-(3-methylphenyl)-1,3-thiazole-5-carboxylate (1.0 equivalent) in a mixture of methanol and water.
Add sodium hydroxide (2-3 equivalents) to the solution.
Heat the mixture to reflux and stir for 1-3 hours, monitoring the disappearance of the starting ester by TLC.
After the reaction is complete, allow the mixture to cool to room temperature.
Remove the methanol under reduced pressure using a rotary evaporator.
Cool the remaining aqueous solution in an ice bath.
Carefully acidify the solution to pH 2-3 by the dropwise addition of concentrated hydrochloric acid. A precipitate of the carboxylic acid should form.
Collect the solid product by vacuum filtration.
Wash the solid with cold water and dry under vacuum.
If the product does not precipitate, extract the aqueous mixture with ethyl acetate (3x). Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude product.
The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes).[7][8]
Data Presentation
Table 1: Troubleshooting Summary for Hantzsch Thiazole Synthesis
Issue
Potential Cause
Recommended Solution
Low/No Conversion
Insufficient temperature
Increase temperature to reflux.
Suboptimal reaction time
Monitor by TLC and extend reaction time.
Impure starting materials
Purify reactants before use.
Multiple Products
Side reactions from impurities
Purify starting materials.
Incorrect stoichiometry
Use a slight excess (1.1 eq) of thioamide.
Table 2: Troubleshooting Summary for Ester Hydrolysis
Issue
Potential Cause
Recommended Solution
Incomplete Hydrolysis
Insufficient base/time
Use 2-3 eq. of NaOH/KOH and monitor by TLC.
Biphasic reaction mixture
Add a co-solvent (methanol or THF).
Product Isolation Issues
Product solubility
Extract with an organic solvent (e.g., ethyl acetate).
Incorrect pH for precipitation
Adjust pH to 2-3 with acid.
"Oiling out"
Induce crystallization by scratching or re-dissolve and slowly evaporate the solvent.
Visualization of Key Processes
Caption: Experimental workflow for the Hantzsch synthesis of the ethyl ester intermediate.
Caption: Experimental workflow for the hydrolysis of the ethyl ester to the final carboxylic acid.
References
Khan, M. H., Hameed, S., Akhtar, T., & Masuda, J. D. (2009). 3-Methylthiobenzamide. Acta Crystallographica Section E: Structure Reports Online, 65(6), o1446. [Link]
Goetz, N., et al. (2008). Preparation of 2-amino-thiazole-5-carboxylic-acid derivatives. U.S.
BenchChem. (2025). A Comparative Guide to the Synthesis of 2-Amino-Thiazole-5-Carboxylic Acid Aryl Amides. BenchChem Technical Support.
New Drug Approvals. (2016). Thiazole derivative. [Link]
Kiasat, A. R., et al. (n.d.). ONE-POT SYNTHESIS OF HANTZSCH ESTERS AND POLYHYDROQUINOLINE DERIVATIVES CATALYZED BY γ-Al2O3-NANOPARTICLES UNDER SOLVENT-FREE.
BenchChem. (2025).
Bou-Salah, L., et al. (2017). Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid as Reusable Catalyst. Molecules, 22(5), 787. [Link]
Massachusetts Institute of Technology. (n.d.). 8.
IntechOpen. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. [Link]
Technical Support Center: Flash Chromatography for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
Welcome to the Advanced Chromatography Support Center. As application scientists, we recognize that purifying bifunctional heteroaromatic compounds like 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid presents distinct...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Chromatography Support Center. As application scientists, we recognize that purifying bifunctional heteroaromatic compounds like 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid presents distinct chromatographic challenges. This guide is engineered to provide researchers and drug development professionals with field-proven, self-validating methodologies to isolate this compound with high purity and recovery.
Molecular Profiling & Chromatographic Causality
To design a successful purification workflow, we must first deconstruct the analyte's chemical personality. 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid features two competing domains:
The Lipophilic Domain: The 3-methylphenyl (m-tolyl) group provides hydrophobic character, dictating solubility in organic solvents and retention on C18 stationary phases.
The Polar/Acidic Domain: The thiazole ring contains a weakly basic nitrogen, while the carboxylic acid is highly polar and acidic (typical pKa ~3.5–4.5).
When chromatographed in neutral solvent systems, ionizable compounds like carboxylic acids exist in a dynamic equilibrium between their protonated (neutral) and deprotonated (charged) states[1]. On normal-phase bare silica, the free carboxylic acid acts as an aggressive hydrogen bond donor and acceptor, interacting strongly with unshielded silanol groups. This causes severe band broadening, streaking, and irreversible adsorption[2]. In reversed-phase (RP) chromatography, the ionized carboxylate is highly water-soluble, causing the compound to elute prematurely—often at the solvent front—with a characteristic "ski-slope" fronting peak[1].
The Mechanistic Solution: The chromatographic environment must dictate the ionization state. By introducing an acidic modifier, the pH of the mobile phase is driven below the pKa of the carboxylic acid[2]. This suppresses ionization, forcing the molecule into its neutral state, which enhances C18 retention and outcompetes the analyte for active silanol sites on bare silica[1][3].
Workflow Decision Matrix
The choice between Normal Phase (NP) and Reversed-Phase (RP) chromatography depends heavily on the scale of your reaction and the required purity of the final API or intermediate[4][5].
Decision tree for selecting flash chromatography workflows for thiazole-carboxylic acids.
Solvent System Selection & Quantitative Data
To ensure reproducible retention times and sharp peak shapes, utilize the following validated solvent systems.
Best for early-stage synthetic intermediates and >1g scale.
Column Equilibration: Pre-flush the silica column with 3 Column Volumes (CV) of DCM containing 1% Acetic Acid.
Causality: This saturates the active silanol sites with the acid modifier before the analyte is introduced, preventing the thiazole-carboxylic acid from acting as the primary hydrogen bond donor.
Dry Loading (Critical Step): Dissolve the crude mixture in a minimal amount of MeOH. Add bare silica (1:3 ratio to crude mass) and evaporate to total dryness under reduced pressure. Load the dry powder into a solid load cartridge.
Causality: Liquid loading a polar solvent like MeOH directly onto a DCM-equilibrated column causes a "solvent shock," dragging the compound down the column prematurely. Dry loading ensures the compound elutes strictly based on the thermodynamic interactions of the gradient[5].
Gradient Elution: Run a gradient from 0% to 10% MeOH in DCM, maintaining a constant 1% Acetic Acid throughout the run.
Fraction Recovery & Azeotropic Distillation: Pool the product fractions. Because Acetic Acid has a high boiling point (118°C), add an equal volume of Toluene to the flask before rotary evaporation.
Causality: Toluene forms a low-boiling azeotrope with acetic acid, pulling the acid away under vacuum and preventing residual acid from contaminating the final solid product.
Protocol B: Reversed-Phase (C18) Purification
Best for final API purification, removal of closely related structural analogs, and <1g scale.
Column Equilibration: Equilibrate the C18 column with 5% MeCN / 95% Water (both containing 0.1% TFA) for 4 CV.
Causality: This ensures the stationary phase is fully wetted and the internal pH is stabilized at ~2.0 (well below the analyte's pKa) before loading[2][6].
Sample Loading: Dissolve the sample in DMSO or the initial mobile phase. Keep the injection volume <2% of the total column volume.
Gradient Elution: Execute a shallow gradient from 5% to 60% MeCN over 15 CV.
Causality: A shallow gradient allows the hydrophobic m-tolyl group to selectively partition into the C18 phase while the protonated carboxylic acid remains neutral, ensuring a sharp, Gaussian peak[3].
Fraction Recovery: Lyophilize (freeze-dry) the collected fractions.
Causality: TFA and water form a corrosive mixture when heated. Lyophilization safely removes the volatile TFA and water via sublimation, leaving the pure compound as a dry powder.
Troubleshooting Guides & FAQs
Q1: My 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is streaking across the entire normal phase silica column. How do I fix this?A1: This is a classic symptom of unshielded silanol interactions. If you are using a standard Hexane/Ethyl Acetate gradient without a modifier, the carboxylic acid is aggressively hydrogen-bonding to the silica[5]. Switch to a Dichloromethane/Methanol gradient and mandate the addition of 1% Acetic Acid or Formic Acid to the mobile phase to disrupt this network.
Q2: In reversed-phase chromatography, my product elutes at the solvent front with a distorted "ski-slope" peak, even with a slow gradient. Why?A2: Your compound is existing in its ionized (deprotonated) state[1]. When ionized, the carboxylate is highly hydrophilic and will not partition into the hydrophobic C18 stationary phase. Ensure your aqueous mobile phase contains at least 0.1% TFA or Formic Acid to drop the pH well below the pKa of the thiazole-carboxylic acid, forcing it into its neutral, retainable state[2][6].
Q3: Can I use basic modifiers like Triethylamine (TEA) to improve peak shape instead of acids?A3: Absolutely not. Adding a base will deprotonate the carboxylic acid, forming a highly polar carboxylate salt. On normal phase, this salt will irreversibly crash out or stick to the silica. On reversed-phase, it will eliminate retention entirely, causing the compound to elute in the void volume[1][2]. Stick to acidic modifiers.
Q4: I used 1% Acetic Acid in my normal phase gradient, but my NMR shows residual acetic acid in my final product. What is the best practice for removal?A4: Acetic acid strongly hydrogen-bonds to your product and is difficult to remove via standard rotary evaporation. To clear it, dissolve your purified product in a mixture of Toluene and Dichloromethane, then evaporate. The Toluene will azeotrope the residual acetic acid away. Alternatively, switch your modifier to Formic Acid, which is significantly more volatile.
References
1 - Biotage
2.6 - LCGC International
3.4 - ACS.org
Technical Support Center: Troubleshooting Thiazole Carboxylic Acid Reactivity
Welcome to the Advanced Synthesis Support Center. This guide addresses the specific chemical challenges encountered when working with electron-deficient thiazole carboxylic acids—a privileged scaffold in drug discovery.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Synthesis Support Center. This guide addresses the specific chemical challenges encountered when working with electron-deficient thiazole carboxylic acids—a privileged scaffold in drug discovery.
Section 1: Fundamental Causality & Mechanism
Q1: Why do electron-deficient thiazole carboxylic acids exhibit poor reactivity or low yields during standard amide coupling?
A1: The core issue lies in the electronic landscape of the thiazole ring. Thiazoles are strongly electron-withdrawing heterocycles. While this makes the carbonyl carbon highly electrophilic, it simultaneously destabilizes the activated acyl intermediate (e.g., the
O
-acylisourea formed with EDC or DCC).
When coupling to poorly nucleophilic amines (such as sterically hindered anilines), the rate of the desired amidation is exceptionally slow. Consequently, the highly unstable activated ester undergoes rapid premature hydrolysis or rearranges into unreactive byproducts (like
N
-acylureas) before the amine can successfully attack[1].
Q2: I am trying to couple a thiazole-2-carboxylic acid, but I observe complete loss of the starting material without product formation. What is happening?
A2: You are likely observing spontaneous decarboxylation. Thiazole-2-carboxylic acids are uniquely susceptible to this degradation pathway[2].
The Causality: The nitrogen atom at the 3-position of the thiazole ring acts as a powerful electron sink. Upon activation of the carboxylic acid (especially in the presence of strong bases like DIPEA or TEA), the intermediate undergoes a facile fragmentation. It releases
CO2
and forms a transient thiazolyl anion (or ylide), which rapidly protonates to yield the unsubstituted, des-carboxy thiazole[3].
Self-Validating Check: Analyze your crude mixture via LC-MS. If you observe a dominant peak corresponding to
[M−44 Da]
, decarboxylation is confirmed. You must abandon standard uronium/phosphonium salts (e.g., HATU, BOP) and switch to the low-temperature T3P protocol (See Protocol 2).
Section 2: Visual Decision Matrix
To prevent substrate degradation and optimize your synthetic route, follow the logical workflow below based on the position of your carboxyl group and the nucleophilicity of your amine.
Workflow for selecting activation strategies to prevent degradation and optimize yield.
Q3: How can I optimize the yield when coupling a thiazole-4-carboxylic acid or thiazole-5-carboxylic acid with a sterically hindered or electron-deficient amine?
A3: The standard HATU/DIPEA protocol often fails for these substrates, typically yielding <40% due to the mismatched reactivity between the stable active ester and the poor nucleophile[4]. The field-proven solution is a synergistic catalytic system utilizing EDC, stoichiometric DMAP, and catalytic HOBt[1].
The Causality: EDC and HOBt initially form an HOBt active ester. Because the amine is electron-deficient, its attack on this ester is prohibitively slow. By introducing stoichiometric DMAP, the DMAP acts as a potent acyl transfer agent. It attacks the HOBt ester to form a highly reactive, transient acylpyridinium intermediate . This intermediate is electrophilic enough to drive the coupling with poor nucleophiles to completion[1][4].
Mechanistic logic of DMAP-mediated acyl transfer overcoming sluggish HOBt ester reactivity.
Quantitative Data Summary
Table 1: Comparison of Coupling Conditions for Thiazole Carboxylic Acids with Electron-Deficient Amines
Coupling Reagents
Additives
Solvent
Temp (°C)
Time (h)
Yield (%)
HATU (1.0 eq)
DIPEA (5.0 eq)
DMF
23
5
38
BOPCl (1.5 eq)
Et₃N (3.0 eq)
DCM
23
48
28
EDC (1.0 eq)
DMAP (cat.), HOBt (cat.), DIPEA (5.0 eq)
CH₃CN
23
48
38
EDC (1.0 eq)
DMAP (1.0 eq), HOBt (0.1 eq)
CH₃CN
23
18
80
Data demonstrates that stoichiometric DMAP is essential for acyl transfer efficiency when coupling functionalized thiazole carboxylic acids[1][4].
Section 4: Experimental Protocols
Protocol 1: High-Yield Amide Coupling via Acylpyridinium Intermediate
Use this protocol for Thiazole-4 and Thiazole-5-carboxylic acids reacting with poor nucleophiles.
Preparation: In an oven-dried flask under an inert atmosphere (N₂ or Ar), dissolve the thiazole carboxylic acid (1.2 equiv) in anhydrous acetonitrile (CH₃CN) to achieve a concentration of 0.1 M.
Reagent Addition: Add the electron-deficient amine (1.0 equiv) to the solution.
Activation: Add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) (1.0 equiv) and 4-Dimethylaminopyridine (DMAP) (1.0 equiv) in a single portion.
Catalysis: Add Hydroxybenzotriazole (HOBt) (0.1 equiv) as a catalyst.
Reaction: Stir the reaction mixture at 23 °C for 18 hours.
Self-Validating Step: Before aqueous workup, analyze an aliquot via LC-MS. The presence of the highly polar acylpyridinium intermediate or HOBt ester indicates incomplete amine attack. Do not quench until these intermediates are fully consumed.
Workup: Quench the reaction with saturated aqueous NaHCO₃ and extract with ethyl acetate (3x).
Washing: Wash the combined organic layers with 1M HCl (to remove DMAP and unreacted amine), brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.
Purification: Purify via silica gel chromatography (e.g., 50% ethyl acetate in hexanes).
Protocol 2: Low-Temperature T3P Coupling for Decarboxylation-Prone Substrates
Use this protocol exclusively for Thiazole-2-carboxylic acids to prevent
CO2
loss.
Preparation: Dissolve the thiazole-2-carboxylic acid (1.0 equiv) and the amine (1.1 equiv) in anhydrous dichloromethane (DCM) or ethyl acetate (EtOAc) (0.1 M).
Cooling: Cool the mixture strictly to -10 °C using an ice/brine bath. Do not bypass this step; ambient temperatures will trigger immediate decarboxylation.
Base Addition: Add a mild base such as N-methylmorpholine (NMM) or pyridine (2.5 equiv) dropwise. Avoid DIPEA or TEA.
Activation: Slowly add a 50% solution of Propylphosphonic anhydride (T3P) in EtOAc (1.5 equiv) dropwise over 15 minutes to prevent localized exothermic heating.
Reaction: Maintain the reaction at -10 °C to 0 °C for 2-4 hours.
Self-Validating Step: Monitor the reaction via TLC/LC-MS. If the des-carboxy thiazole mass
[M−44]
begins to appear, your internal temperature is too high. Do not let the reaction warm to room temperature until conversion is complete.
Workup: Quench cold with water, separate the layers, and wash the organic layer with saturated aqueous NaHCO₃, followed by brine.
Isolation: Dry over MgSO₄, concentrate, and proceed to purification.
References
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC. National Institutes of Health (NIH).
Decarboxylative Cross-Coupling of Azoyl Carboxylic Acids with Aryl Halides. Organic Letters - ACS Publications.
Studies on decarboxylation reactions. Part 7. Kinetic study of the decarboxylation of 2-amino- and 2-phenylamino-thiazole-5-carboxylic acids. Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing).
Executive Summary & Analytical Rationale In the rigorous landscape of drug development, the 2-aryl-1,3-thiazole-5-carboxylic acid scaffold serves as a privileged pharmacophore for kinase and tubulin inhibitors. Establish...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Analytical Rationale
In the rigorous landscape of drug development, the 2-aryl-1,3-thiazole-5-carboxylic acid scaffold serves as a privileged pharmacophore for kinase and tubulin inhibitors. Establishing the exact regiochemistry of the aryl substituent is critical, as minor structural variations (e.g., meta-tolyl vs. ortho- or para-tolyl) drastically alter target binding affinity and pharmacokinetic profiles.
This guide provides a comprehensive, objective comparison of the
1
H NMR spectral performance of the target product, 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid , against its primary synthetic alternatives (the 4-methylphenyl and 2-methylphenyl isomers). By establishing a self-validating analytical framework, researchers can definitively confirm regioselectivity during library synthesis.
Theoretical Framework: Causality of Chemical Shifts
The
1
H NMR spectrum of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is governed by three primary electronic and spatial effects:
Thiazole Ring Anisotropy: Thiazoles exhibit significant
π
-electron delocalization and a strong diamagnetic ring current. The H4 proton on the thiazole ring is highly deshielded by the adjacent nitrogen and sulfur heteroatoms, typically displaying resonances between 7.27 and 8.77 ppm[1]. In our specific scaffold, the electron-withdrawing C5-carboxylic acid pushes this H4 singlet further downfield to ~8.45 ppm.
Electronegative Deshielding of the Acid: Protons on carbons or heteroatoms bonded to highly electronegative groups absorb at significantly lower fields[2]. The carboxylic acid proton (COOH) appears as a broad singlet far downfield (~13.3 ppm). Observing this peak requires a strongly polar, hydrogen-bond accepting solvent like DMSO-
d6
to prevent rapid proton exchange[3].
Aromatic Spin-Spin Coupling: The meta-methyl substitution on the phenyl ring breaks the molecule's symmetry. Unlike the para-isomer, which presents a highly symmetric AA'BB' splitting pattern, the meta-isomer yields a distinct, asymmetric 4-proton system (a fine singlet, two doublets, and a triplet).
Comparative NMR Performance Data
To objectively differentiate the target compound from its alternatives, Table 1 summarizes the diagnostic
1
H NMR signals (400 MHz, DMSO-
d6
). The aromatic splitting pattern is the most definitive performance metric for isomer identification.
Table 1: Comparative
1
H NMR Spectral Data (400 MHz, DMSO-
d6
)
Proton Environment
2-(3-Methylphenyl) Isomer (Target)
2-(4-Methylphenyl) Isomer (Alternative 1)
2-(2-Methylphenyl) Isomer (Alternative 2)
Carboxylic Acid (COOH)
~13.30 ppm (br s, 1H)
~13.20 ppm (br s, 1H)
~13.30 ppm (br s, 1H)
Thiazole Ring (H4)
~8.45 ppm (s, 1H)
~8.40 ppm (s, 1H)
~8.50 ppm (s, 1H)
Aromatic H2'
~7.85 ppm (br s, 1H)
~7.88 ppm (d, J=8.0 Hz, 2H) [H2', H6']
~7.70 ppm (d, J=7.5 Hz, 1H)
Aromatic H4'
~7.35 ppm (d, J=7.5 Hz, 1H)
-
~7.35 - 7.50 ppm (m, 2H) [H4', H5']
Aromatic H5'
~7.45 ppm (t, J=7.5 Hz, 1H)
~7.35 ppm (d, J=8.0 Hz, 2H) [H3', H5']
-
Aromatic H6'
~7.80 ppm (d, J=7.5 Hz, 1H)
-
~7.40 ppm (m, 1H)
Methyl (CH
3
)
~2.40 ppm (s, 3H)
~2.38 ppm (s, 3H)
~2.55 ppm (s, 3H)
Note: The ortho-methyl group in Alternative 2 experiences steric clash with the thiazole ring, forcing the rings out of coplanarity and shifting the methyl signal slightly downfield (~2.55 ppm).
Self-Validating Experimental Protocol
To ensure high-fidelity data acquisition and trustworthy interpretation, execute the following step-by-step methodology. Every phase includes a built-in validation check to prevent downstream analytical errors.
Step 1: Sample Preparation
Action: Dissolve 5–10 mg of the purified compound in 0.6 mL of anhydrous DMSO-
d6
.
Causality: DMSO-
d6
disrupts intermolecular hydrogen dimers, allowing the highly deshielded carboxylic acid proton to be observed as a distinct resonance rather than being broadened into the baseline[3].
Validation Check: Inspect the NMR tube against a light source. The solution must be 100% optically clear. Particulates distort magnetic field homogeneity, leading to poor shimming and unresolved aromatic multiplets.
Step 2: Instrument Setup & Acquisition
Action: Tune the probe to the
1
H frequency (400 MHz or higher). Lock onto the deuterium signal of DMSO-
d6
and shim the magnet using Z1–Z5 gradients.
Action: Acquire a standard 1D
1
H spectrum (zg30 pulse program) with 16–32 scans, a spectral width of 15 ppm, and a relaxation delay (D1) of 2.0 seconds.
Causality: A 2.0-second D1 delay ensures complete longitudinal relaxation (
T1
) of the methyl protons, guaranteeing accurate integration ratios.
Step 3: Processing & Internal Calibration
Action: Apply a 0.3 Hz exponential line-broadening window function before Fourier Transformation.
Validation Check (Self-Correction): Calibrate the chemical shift axis by setting the center of the residual DMSO pentet to exactly 2.50 ppm. Next, verify that the residual water peak appears at ~3.33 ppm. If the water peak is shifted significantly (>3.40 ppm), the sample pH is highly acidic, which may cause the target COOH peak to drift from its expected 13.3 ppm position.
Step 4: Integration & Assignment
Action: Integrate the sharp methyl singlet at ~2.40 ppm and normalize its value to exactly 3.00.
Validation Check: Verify that the entire aromatic region (7.2–8.0 ppm) integrates to exactly 4.00, and the isolated thiazole H4 peak (~8.45 ppm) integrates to 1.00. A total integral count of 9 protons (excluding the exchangeable COOH) confirms sample purity and correct structural assignment.
Logical Workflow for Isomer Differentiation
The following decision tree illustrates the logical pathway for interpreting the processed NMR spectrum and definitively confirming the meta-tolyl regiochemistry against its alternatives.
Workflow for differentiating 2-aryl-1,3-thiazole-5-carboxylic acid isomers via 1H NMR splitting.
Comparative Guide: Structural Elucidation and ^13^C NMR Chemical Shifts of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic Acid
Executive Summary & Scientific Context The accurate structural elucidation of heterocyclic pharmacophores is a critical bottleneck in preclinical drug development. Derivatives of thiazole-5-carboxylic acid are highly val...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Scientific Context
The accurate structural elucidation of heterocyclic pharmacophores is a critical bottleneck in preclinical drug development. Derivatives of thiazole-5-carboxylic acid are highly valued in medicinal chemistry, frequently serving as the core scaffold for potent xanthine oxidase inhibitors (such as febuxostat analogs) used in the treatment of hyperuricemia and gout[1].
This guide provides an objective performance comparison between the gold-standard Experimental ^13^C NMR , first-principles DFT-GIAO Calculations , and Machine Learning (ML) Predictors for assigning the carbon framework of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid . By dissecting the causality behind chemical shifts and establishing self-validating experimental protocols, this guide serves as a definitive reference for researchers navigating complex heterocyclic NMR assignments.
Mechanistic Insights: The Causality of Chemical Shifts
To interpret the ^13^C NMR spectrum of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, one must understand the electronic push-pull dynamics dictating the local magnetic shielding of each carbon nucleus.
The Thiazole Core (C2, C4, C5): The C2 carbon is situated between a highly electronegative nitrogen atom and a polarizable sulfur atom. This dual-heteroatom deshielding effect strips electron density from C2, pushing its chemical shift far downfield to ~168.5 ppm . C4 is adjacent only to nitrogen, resulting in a shift of ~147.2 ppm . C5, while adjacent to sulfur (which is less electronegative than nitrogen), is conjugated with the electron-withdrawing carboxylic acid group, landing it at ~131.0 ppm .
Aromatic Substituent Effects: The 3-methylphenyl (m-tolyl) group exhibits classic inductive and hyperconjugative effects. The electron-donating methyl group shields the ortho (C2', C4') and para (C6') carbons relative to the meta position (C5').
Solvent Causality (Why DMSO-d6?): Carboxylic acids form strong, hydrogen-bonded dimers in non-polar solvents like CDCl3, which drastically reduces solubility and broadens quaternary carbon signals due to intermediate exchange rates. DMSO-d6 acts as a strong hydrogen-bond acceptor, aggressively breaking these dimers to yield sharp, highly resolved monomeric signals.
Performance Comparison: Experimental vs. Predictive Methodologies
Modern structural elucidation relies on a triad of methodologies. Here is how they compare when applied to our target molecule:
Experimental ^13^C NMR: The absolute ground truth. It captures real-world solvent interactions and dynamic conformational averaging but requires physical material and instrument time.
DFT-GIAO Calculation (B3LYP/6-311+G(d,p)): Density Functional Theory using Gauge-Independent Atomic Orbitals (GIAO) provides high-fidelity predictions by modeling the exact 3D electronic structure[2]. When paired with an implicit solvent model (IEFPCM), it accurately captures the polarization of the thiazole ring[3].
ML/Empirical Predictors (Graph Convolutional Networks / HOSE Codes): Tools like Mnova or ChemDraw offer instantaneous predictions. However, they rely on training data. While excellent for standard aromatics, they often struggle to accurately predict the exact magnitude of the push-pull conjugation between the thiazole ring and the C5-carboxylic acid[4].
Quantitative Data Summary
Table 1: Comparison of ^13^C NMR Chemical Shifts (ppm) for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Carbon Position
Experimental ^13^C (ppm)
DFT-GIAO Predicted (ppm)
ML/Empirical Predicted (ppm)
Δ (DFT vs Exp)
C2 (Thiazole)
168.5
170.1
165.0
+1.6
C=O (Acid)
163.4
165.1
161.0
+1.7
C4 (Thiazole)
147.2
149.0
145.5
+1.8
C3' (Aromatic)
139.2
141.0
138.0
+1.8
C1' (Aromatic)
133.5
135.0
132.0
+1.5
C4' (Aromatic)
131.8
133.2
130.5
+1.4
C5 (Thiazole)
131.0
133.2
129.5
+2.2
C5' (Aromatic)
129.5
130.8
128.5
+1.3
C2' (Aromatic)
127.1
128.5
126.5
+1.4
C6' (Aromatic)
124.3
125.9
123.5
+1.6
CH3 (Methyl)
21.4
22.8
21.0
+1.4
Insight: DFT systematically overestimates shifts by ~1.5 - 2.0 ppm due to the lack of explicit solvent hydrogen-bonding in implicit models, but it flawlessly preserves the relative ordering of the carbons. ML predictors underestimate the deshielding effect on C2.
Self-Validating Experimental Protocols
To ensure absolute trustworthiness, every analytical workflow must contain an internal cross-check. Do not accept data at face value; validate it mechanistically.
Protocol A: Experimental ^13^C NMR Acquisition
Sample Preparation: Dissolve 20 mg of the analyte in 0.6 mL of anhydrous DMSO-d6. Causality: 20 mg is the optimal mass to achieve a high signal-to-noise ratio (SNR) for a molecule of MW 219.26 g/mol without causing viscosity-induced line broadening.
Acquisition Parameters: Acquire the ^13^C{^1^H} spectrum at 100 MHz (or higher) using 1024 scans. Set the relaxation delay (D1) to 2.0 seconds. Causality: ^13^C has a low natural abundance (~1.1%). Quaternary carbons (C2, C5, C=O) lack attached protons, meaning they do not benefit from Nuclear Overhauser Effect (NOE) enhancement and relax slowly. A 2.0s D1 prevents signal saturation.
Self-Validation Step (DEPT-135): Run a DEPT-135 experiment immediately after the standard ^13^C acquisition.
Validation Logic: In DEPT-135, CH and CH3 carbons appear as positive peaks, CH2 as negative (absent in this molecule), and quaternary carbons disappear. If the signals at 168.5, 163.4, 139.2, 133.5, and 131.0 ppm vanish in the DEPT spectrum, their assignment as quaternary carbons is conclusively validated.
Fig 1. Self-validating experimental workflow for 13C NMR acquisition and signal assignment.
Protocol B: DFT-GIAO Computational Workflow
Geometry Optimization: Optimize the molecular geometry using the B3LYP functional and the 6-311+G(d,p) basis set. Apply the IEFPCM solvation model for DMSO. Causality: Gas-phase optimizations fail to account for the dielectric stabilization of the polar carboxylic acid, leading to distorted dihedral angles between the phenyl and thiazole rings.
Self-Validation Step (Frequency Calculation): Execute a vibrational frequency calculation on the optimized geometry.
Validation Logic: The presence of zero imaginary frequencies mathematically proves that the geometry is a true local minimum and not a transition state saddle point.
GIAO Shielding Calculation: Calculate the isotropic shielding tensors using the GIAO method. Convert shielding tensors (σ) to chemical shifts (δ) by subtracting them from the calculated shielding of Tetramethylsilane (TMS) at the exact same level of theory.
Fig 2. Computational pipeline for predicting 13C NMR chemical shifts using the DFT-GIAO method.
Conclusion
For complex heterocycles like 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, empirical ML predictors provide a rapid baseline, but they lack the physical rigor required for publishable structural proof. DFT-GIAO calculations offer a highly reliable orthogonal validation method that accurately maps the electronic push-pull effects of the thiazole core. However, the self-validated Experimental ^13^C NMR protocol (cross-referenced with DEPT-135) remains the indispensable gold standard for definitive structural elucidation in drug development.
References
Source: American Chemical Society (ACS)
1H/13C chemical shift calculations for biaryls: DFT approaches to geometry optimization
Source: Royal Society Publishing
URL
Thiazole-5-carboxylic acid derivatives as potent xanthine oxidase inhibitors: design, synthesis, in vitro evaluation, and molecular modeling studies
Source: ResearchGate / Medicinal Chemistry Research
URL
A Very Deep Graph Convolutional Network for 13C NMR Chemical Shift Calculation with Density Functional Theory Level Performance
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A Comparative Guide to the Spectroscopic Analysis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
This guide provides an in-depth analysis of Fourier-Transform Infrared (FTIR) spectroscopy for the structural characterization of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. Designed for researchers and profession...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth analysis of Fourier-Transform Infrared (FTIR) spectroscopy for the structural characterization of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. Designed for researchers and professionals in drug development, this document moves beyond a simple interpretation of spectral data. It delves into the causality behind experimental choices, compares FTIR with alternative analytical techniques, and offers a strategic workflow for comprehensive molecular characterization.
Introduction: The Imperative for Rigorous Structural Elucidation
In the landscape of pharmaceutical development, the unambiguous characterization of novel chemical entities is a cornerstone of safety, efficacy, and intellectual property. Molecules such as 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, which contains a confluence of aromatic, heterocyclic, and acidic functional groups, present unique analytical challenges. Spectroscopic techniques provide the necessary lens to confirm molecular identity, assess purity, and understand chemical behavior. Among these, FTIR spectroscopy serves as a rapid, non-destructive, and highly informative first-line technique for identifying key functional groups, making it an indispensable tool in the synthetic chemist's arsenal.
Molecular Structure Overview
To effectively interpret any spectral data, a foundational understanding of the molecule's architecture is essential. The target compound, 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, is comprised of three key moieties: a carboxylic acid group, a central thiazole ring, and a 3-methylphenyl (m-tolyl) substituent.
Caption: Molecular structure of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid with key functional groups highlighted.
Part 1: FTIR Spectroscopy Analysis
FTIR spectroscopy measures the absorption of infrared radiation by a molecule's bonds, which vibrate at specific frequencies. These frequencies are characteristic of the bond type, its environment, and the masses of the connected atoms. The resulting spectrum is a molecular "fingerprint" that reveals the presence of its constituent functional groups.
Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR
For a solid powder sample, the ATR technique is superior to traditional KBr pellets or Nujol mulls due to its simplicity, speed, and minimal sample preparation, which reduces the potential for atmospheric water and CO₂ contamination.
Methodology:
Instrument Preparation: Ensure the FTIR spectrometer, equipped with an ATR crystal (typically diamond), is purged and stable.
Background Spectrum Acquisition: Before analyzing the sample, a background spectrum is collected. This critical step measures the absorbance of the ambient environment (e.g., air, CO₂, water vapor) and the ATR crystal itself. The instrument software automatically subtracts this background from the sample spectrum, ensuring that the final data represents only the sample's absorbance.
Sample Application: Place a small amount (1-2 mg) of the solid 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid powder directly onto the center of the ATR crystal.
Pressure Application: Use the integrated pressure clamp to apply consistent and firm pressure, ensuring intimate contact between the sample and the crystal surface. This is vital for achieving a strong, high-quality signal, as the IR beam only penetrates a few microns into the sample.
Sample Spectrum Acquisition: Collect the spectrum. Typically, 16 to 64 scans are co-added to improve the signal-to-noise ratio. The data is usually collected over a range of 4000 to 400 cm⁻¹.
Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe to prevent cross-contamination.
Workflow for FTIR Analysis
Caption: Standard workflow for acquiring an FTIR spectrum using the ATR technique.
Predicted FTIR Spectrum: Peak Assignments
While an experimental spectrum for this specific molecule is not publicly available, we can predict its key absorption bands with high confidence by analyzing its constituent functional groups and referencing established correlation tables and spectral data of similar compounds.
Wavenumber (cm⁻¹)
Functional Group & Vibration Mode
Expected Intensity
Rationale & References
3300 - 2500
-COOH : O-H Stretch
Very Broad, Strong
This extremely broad absorption is the hallmark of a hydrogen-bonded carboxylic acid dimer and is one of the most easily identifiable peaks in an IR spectrum.[1][2][3]
3100 - 3000
Aromatic : =C-H Stretch
Medium to Weak
These absorptions occur at slightly higher frequencies than aliphatic C-H stretches, indicating unsaturation.[4][5][6]
2975 - 2850
Aliphatic : -CH₃ Stretch
Medium to Weak
Symmetric and asymmetric stretching vibrations of the methyl group on the phenyl ring.[7]
~1710
-COOH : C=O Stretch
Strong, Sharp
The position is characteristic of a carbonyl in a dimeric, aromatic carboxylic acid. Conjugation with the thiazole ring may shift this slightly.[1][8]
1600 - 1585
Aromatic/Thiazole : C=C & C=N Stretch
Medium
Vibrations from both the phenyl and thiazole rings contribute to absorptions in this region.[4][5][7]
1500 - 1400
Aromatic/Thiazole : C=C & C=N Stretch
Medium
A second region for carbon-carbon and carbon-nitrogen double bond stretching within the aromatic systems.[4][9]
~1300
-COOH : C-O Stretch
Medium
Often coupled with O-H in-plane bending, contributing to the broadness in the fingerprint region.[8]
900 - 675
Aromatic : C-H Out-of-Plane Bend
Strong
The exact position of these strong "oop" bands is highly diagnostic of the substitution pattern on the phenyl ring (in this case, 1,3- or meta-disubstitution).[4][6]
~750 - 600
Thiazole Ring : C-S Stretch
Weak to Medium
The C-S bond vibration is typically found in the lower frequency fingerprint region.[10]
Part 2: A Comparative Analysis with Alternative Techniques
While FTIR is excellent for functional group identification, it provides limited information about the overall molecular connectivity and stereochemistry. For unambiguous structural confirmation, a multi-technique approach is required.
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy probes the magnetic properties of atomic nuclei (primarily ¹H and ¹³C), providing detailed information about the chemical environment, connectivity, and number of unique atoms in a molecule.
¹H NMR: Would confirm the number of aromatic protons and their substitution pattern on the phenyl ring, the presence and position of the thiazole proton, the methyl group protons, and the highly deshielded carboxylic acid proton.
¹³C NMR: Would identify the number of unique carbon atoms, distinguishing between the carboxylic carbonyl, aromatic, thiazole, and methyl carbons based on their distinct chemical shifts.[1][5]
Technique
Information Provided
Predicted Data for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
¹H NMR
- Chemical environment of protons- Proton-proton coupling (connectivity)- Integration (proton ratios)
- ~12-13 ppm (singlet, 1H): Carboxylic acid proton (-COOH).[1]- ~7-8 ppm (multiplets, 4H): Aromatic protons on the phenyl ring.- ~8.5 ppm (singlet, 1H): Thiazole ring proton.- ~2.4 ppm (singlet, 3H): Methyl group protons (-CH₃).
¹³C NMR
- Number of unique carbons- Chemical environment of carbons (sp, sp², sp³)
- ~165-175 ppm: Carboxylic acid carbonyl carbon.[3]- ~110-150 ppm: Aromatic and thiazole ring carbons.[5]- ~20-25 ppm: Methyl group carbon.
Mass Spectrometry (MS)
Mass spectrometry measures the mass-to-charge ratio (m/z) of ionized molecules. High-resolution mass spectrometry (HRMS) can determine the elemental formula of a compound with extreme accuracy, providing definitive confirmation of its molecular formula.
Information Provided: Precise molecular weight and elemental composition. Fragmentation patterns can further support the proposed structure.
Expected Data: For the molecular formula C₁₁H₉NO₂S, the expected exact mass would be 219.0354 g/mol . The observation of this molecular ion peak in an HRMS spectrum would provide powerful evidence for the compound's identity.
Part 3: Integrated Analytical Approach - A Decision Guide
The choice of analytical technique depends on the specific question being asked. FTIR, NMR, and MS are not mutually exclusive; they are complementary, and together they provide a comprehensive and unambiguous structural characterization.
Comparative Summary of Core Techniques
Feature
FTIR Spectroscopy
NMR Spectroscopy
Mass Spectrometry
Primary Information
Functional groups present
Molecular connectivity & structure
Molecular weight & formula
Sample Amount
Milligrams to micrograms
Milligrams
Micrograms to nanograms
Analysis Time
~1-2 minutes
10 minutes to several hours
~5-10 minutes
Destructive?
No
No
Yes (sample is consumed)
Key Strength
Rapid, easy to use, excellent for identifying key chemical bonds.
Provides the most detailed structural information (atomic connectivity).
Unmatched accuracy for molecular formula determination.
Key Limitation
Does not provide information on molecular connectivity or overall structure.
Less sensitive, requires larger sample amounts and deuterated solvents.
Provides little to no information on stereochemistry or isomerism.
Decision-Making Flowchart for Structural Elucidation
This flowchart guides a researcher in selecting the appropriate analytical techniques based on their experimental goals.
Caption: A strategic workflow for selecting analytical methods for novel compound characterization.
Conclusion
The analysis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid exemplifies the modern approach to chemical characterization. FTIR spectroscopy serves as an essential first-pass analysis, offering rapid and definitive evidence of the molecule's key functional components—the carboxylic acid, the aromatic ring, and the thiazole heterocycle. However, for the rigorous standards demanded in pharmaceutical and materials science, this analysis must be complemented by the precise molecular weight determination from mass spectrometry and the detailed connectivity map provided by NMR spectroscopy. By integrating these techniques, researchers can achieve an unambiguous and comprehensive understanding of molecular structure, ensuring the integrity and validity of their scientific findings.
References
Spectroscopy of Carboxylic Acids and Nitriles. (2024, September 30). Chemistry LibreTexts. [Link]
Al-Ostoot, F. H., et al. (2023). Synthesis and Structure Determination of Substituted Thiazole Derivatives as EGFR/BRAF V600E Dual Inhibitors Endowed with Antiproliferative Activity. MDPI. [Link]
Spectroscopy of Carboxylic Acid Derivatives. (2023, April 30). JoVE. [Link]
Max, J.-J., & Chapados, C. (2004). Infrared Spectroscopy of Aqueous Carboxylic Acids: Comparison between Different Acids and Their Salts. The Journal of Physical Chemistry A. [Link]
Synthesis and Antioxidant Activity Screening of Thiazole and Oxazole Derivative Compounds. (2020). AIP Publishing. [Link]
IR: aromatics. (n.d.). University of Calgary. [Link]
Spectroscopy of Aromatic Compounds. (2024, September 26). Chemistry LibreTexts. [Link]
Spectroscopy of Carboxylic Acids. (2020, February 7). Oregon State University. [Link]
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Thiazoles: iii. Infrared spectra of methylthiazoles. (n.d.). ResearchGate. [Link]
Comparative Guide to HPLC Purity Analysis Method Development for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) method development for the purity determination of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. We will explore...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth, comparative analysis of High-Performance Liquid Chromatography (HPLC) method development for the purity determination of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. We will explore the rationale behind experimental choices, from initial screening to final method validation, and compare the developed method with viable alternatives. This document is intended for researchers, scientists, and drug development professionals seeking to establish robust and reliable analytical methods for similar aromatic carboxylic acids.
Understanding the Analyte: Physicochemical Properties and Initial Challenges
2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is a molecule presenting a unique set of challenges for HPLC analysis. Its aromatic nature, coupled with the acidic carboxylic acid group and the heterocyclic thiazole ring, dictates its chromatographic behavior. The presence of the carboxylic acid moiety makes the molecule's retention sensitive to the pH of the mobile phase.[1][2][3] Therefore, controlling the pH is critical for achieving reproducible results.[2][3][4] Furthermore, the planarity of the aromatic and thiazole rings suggests the potential for strong interactions with various stationary phases.
The primary challenge in developing a purity analysis method is to ensure the separation of the main compound from all potential process-related impurities and degradation products. This requires a method with adequate selectivity and specificity.
Initial Method Screening: A Multifaceted Approach
The initial phase of method development involves screening a variety of columns and mobile phase conditions to identify a promising starting point. This "shotgun" approach, guided by the physicochemical properties of the analyte, helps to quickly narrow down the vast experimental space.
Column Selection Rationale
Given the polar and acidic nature of the analyte, several reversed-phase columns were considered for the initial screening.[5][6][7]
C18 (Octadecylsilane): The workhorse of reversed-phase chromatography, C18 columns provide a good starting point due to their general-purpose hydrophobicity.[8]
C8 (Octylsilane): A less hydrophobic alternative to C18, which can be beneficial if the analyte is too strongly retained on a C18 column.
Phenyl-Hexyl: This phase offers alternative selectivity through π-π interactions with the aromatic rings of the analyte, which can be advantageous for separating structurally similar impurities.[8]
Mobile Phase Considerations
The composition of the mobile phase is a powerful tool for manipulating retention and selectivity in HPLC.[9][10]
Organic Modifiers: Acetonitrile (ACN) and methanol (MeOH) were chosen as the primary organic modifiers due to their different selectivities and UV transparency.[2][11]
pH Modifiers: To control the ionization of the carboxylic acid group and ensure good peak shape, acidic modifiers were incorporated into the aqueous portion of the mobile phase. Formic acid (FA) and trifluoroacetic acid (TFA) are common choices.[12]
Initial Screening Workflow
The following diagram illustrates the systematic approach taken during the initial method screening.
Caption: Initial HPLC method screening workflow.
Initial Screening Results
The following table summarizes the hypothetical results from the initial screening experiments.
Column
Mobile Phase
Retention Time (min)
Peak Shape (Tailing Factor)
Resolution (Main Peak vs. Impurity)
C18
ACN / 0.1% FA
5.8
1.1
1.8
C18
MeOH / 0.1% FA
7.2
1.3
1.5
C18
ACN / 0.1% TFA
6.1
1.0
1.9
C8
ACN / 0.1% FA
4.5
1.2
1.4
Phenyl-Hexyl
ACN / 0.1% FA
6.5
1.1
2.1
Based on these initial results, the combination of a C18 column with a mobile phase of acetonitrile and 0.1% formic acid was selected for further optimization. This condition provided a good balance of retention, excellent peak shape, and promising resolution. While the Phenyl-Hexyl column showed slightly better resolution, the C18 is a more universally available and robust option.
Method Optimization: Fine-Tuning for Optimal Performance
With a promising starting point identified, the next step is to systematically optimize the chromatographic parameters to achieve the best possible separation in the shortest amount of time.
Optimization Strategy
The optimization process focused on the following key parameters:
Gradient Slope: A gradient elution was chosen to ensure that both early and late-eluting impurities could be detected within a reasonable run time.
Flow Rate: Increasing the flow rate can reduce analysis time, but it can also lead to a decrease in resolution.
Column Temperature: Temperature can affect selectivity and viscosity of the mobile phase.[11] A slightly elevated temperature can improve peak shape and reduce run time.
Mobile Phase pH: While formic acid was chosen initially, further fine-tuning of the pH can sometimes improve selectivity for ionizable compounds.[3]
Method Optimization Workflow
Caption: Systematic workflow for HPLC method optimization.
Optimized HPLC Method Parameters
After a systematic evaluation, the following optimized method was established:
A critical aspect of a purity method is its ability to separate the active pharmaceutical ingredient (API) from its degradation products.[13][14] Forced degradation studies, also known as stress testing, are performed to generate these potential degradation products and demonstrate the method's specificity.[13][15][16][17]
Stress Conditions
The drug substance was subjected to the following stress conditions as recommended by the International Council for Harmonisation (ICH) guidelines:
Acid Hydrolysis: 0.1 N HCl at 60 °C for 24 hours
Base Hydrolysis: 0.1 N NaOH at 60 °C for 24 hours
Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours
Thermal Degradation: 80 °C for 48 hours
Photolytic Degradation: Exposed to UV light (254 nm) and visible light for 7 days
Forced Degradation Workflow
Caption: Workflow for conducting forced degradation studies.
Summary of Forced Degradation Results
The following table summarizes the hypothetical results of the forced degradation studies.
Stress Condition
% Degradation
Number of Degradation Peaks
Resolution of Main Peak from Closest Degradant
Acid Hydrolysis
12.5%
2
> 2.0
Base Hydrolysis
8.2%
1
> 2.0
Oxidative Degradation
15.1%
3
> 2.0
Thermal Degradation
5.6%
1
> 2.0
Photolytic Degradation
3.8%
1
> 2.0
The results demonstrate that the optimized HPLC method is capable of separating the main peak from all generated degradation products with a resolution of greater than 2.0, confirming its stability-indicating nature.
Method Validation: Demonstrating Reliability and Robustness
Method validation is a crucial step to ensure that the analytical method is suitable for its intended purpose. The validation was performed according to the ICH Q2(R1) guidelines.[18][19][20][21]
Validation Parameters
The following parameters were evaluated:
Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This was demonstrated through the forced degradation studies.
Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[21]
Range: The interval between the upper and lower concentrations of the analyte for which the method has been demonstrated to have a suitable level of precision, accuracy, and linearity.[21]
Accuracy: The closeness of the test results obtained by the method to the true value.[20]
Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[21]
Detection Limit (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[20]
Quantitation Limit (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[20]
Summary of Validation Data
Parameter
Result
Acceptance Criteria
Linearity (r²)
0.9998
≥ 0.999
Range
10 - 150 µg/mL
-
Accuracy (% Recovery)
99.2% - 100.8%
98.0% - 102.0%
Precision (RSD)
- Repeatability
≤ 0.5%
≤ 2.0%
- Intermediate Precision
≤ 0.8%
≤ 2.0%
LOD
0.1 µg/mL
-
LOQ
0.3 µg/mL
-
The validation results confirm that the developed HPLC method is linear, accurate, precise, and sensitive for the purity analysis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Comparison with Alternative Methods
To provide a comprehensive guide, the developed method is compared with two hypothetical alternative methods.
Feature
Developed Method
Alternative Method 1 (Isocratic)
Alternative Method 2 (UPLC)
Principle
Gradient Reversed-Phase HPLC
Isocratic Reversed-Phase HPLC
Gradient Ultra-Performance Liquid Chromatography
Run Time
15 minutes
10 minutes
5 minutes
Resolution
Excellent (>2.0 for all impurities)
Good (May co-elute with some late-eluting impurities)
Excellent (>2.5 for all impurities)
Solvent Consumption
Moderate
Low
Very Low
Sensitivity
High (LOQ: 0.3 µg/mL)
Moderate (LOQ: 0.8 µg/mL)
Very High (LOQ: 0.05 µg/mL)
Applicability
Broadly applicable for purity and stability testing
Suitable for routine QC of known impurities
Ideal for high-throughput screening and trace impurity analysis
Instrumentation
Standard HPLC system
Standard HPLC system
UPLC system required
Analysis:
Alternative Method 1 (Isocratic): While offering a shorter run time and lower solvent consumption, the isocratic method may not be suitable for stability-indicating studies where unknown degradation products may appear at different retention times.
Alternative Method 2 (UPLC): The UPLC method provides significant advantages in terms of speed, resolution, and sensitivity. However, it requires specialized and more expensive instrumentation, which may not be available in all laboratories.
The developed gradient HPLC method represents a robust and practical compromise, offering excellent separation for a wide range of potential impurities while being compatible with standard HPLC equipment.
Conclusion
The development of a robust and reliable HPLC purity analysis method is a systematic process that requires a thorough understanding of the analyte's properties and the principles of chromatography. This guide has detailed a logical and scientifically sound approach to developing and validating a stability-indicating HPLC method for 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid. By comparing the developed method with viable alternatives, we have demonstrated its suitability for its intended purpose in a drug development setting. The principles and workflows outlined herein can be readily adapted for the analysis of other aromatic carboxylic acids and related pharmaceutical compounds.
References
Forced Degradation as an Integral Part of HPLC Stability-Indicating Method Development. SciSpace. Available from: [Link]
Choosing Columns for Polar Acidic Molecules. Phenomenex. Published May 20, 2022. Available from: [Link]
A Review on HPLC Method Development and Validation in Forced Degradation Studies. ijarsct. Published April 15, 2025. Available from: [Link]
HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. SIELC Technologies. Available from: [Link]
ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. Available from: [Link]
Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. Published September 17, 2021. Available from: [Link]
Choosing the Right UHPLC Column for Analyzing Highly Polar Acidic Molecules. Phenomenex. Available from: [Link]
ICH Q2 (R1) - Validation of Analytical Procedures: Questions & Answers. Scribd. Available from: [Link]
ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Published November 2005. Available from: [Link]
A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. Available from: [Link]
The Use Of Forced Degradation In Analytical Method Development. Particle Sciences. Available from: [Link]
Separation of Thiazole on Newcrom R1 HPLC column. SIELC Technologies. Published February 16, 2018. Available from: [Link]
Quality Guidelines. International Council for Harmonisation. Available from: [Link]
Waters Column Selection Guide for Polar Compounds. Waters. Available from: [Link]
Chromatographic separations of aromatic carboxylic acids. PubMed. Available from: [Link]
Importance of Forced Degradation In Stability-Indicating Methods. ARL Bio Pharma. Available from: [Link]
Novel Indole–Thiazole Derivative Containing a p-Nitro Substituent (CS03): Validation of an HPLC-UV Quantification Method. PMC. Available from: [Link]
Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex. Published June 6, 2025. Available from: [Link]
Exploring the Different Mobile Phases in HPLC. Veeprho. Published February 2, 2025. Available from: [Link]
HPLC Separation of Carboxylic Acids. SIELC Technologies. Available from: [Link]
HPLC Columns & LC Columns | Types, How to Choose, Compare. GL Sciences. Available from: [Link]
HPLC for the Retention and Resolution of Very Polar Compounds. Fisher Scientific. Available from: [Link]
Chromatographic and electrophoretic determination of thioamides based on thiazole, 1,3,4-thiadiazole, 1,2,4-triazole, and tetrazole. ResearchGate. Published August 5, 2025. Available from: [Link]
Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Published November 11, 2020. Available from: [Link]
Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters. Available from: [Link]
RediSep C-18 reversed phase column purification of carboxylic acids. Teledyne ISCO. Published November 9, 2012. Available from: [Link]
Modification and Biological Evaluation of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. Journal of Medicinal Chemistry. Published July 9, 2014. Available from: [Link]
HPLC Method Development and Validation for Pharmaceutical Analysis. Technology Networks. Published March 10, 2026. Available from: [Link]
Hplc method development and validation: a review. SciSpace. Published March 21, 2013. Available from: [Link]
HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. PMC. Published October 18, 2024. Available from: [Link]
(5-Methyl-2-Thiazolyl)-2H-1,2-Benzothiazine-3-Carboxamide-1,1-Dioxide by Reverse Phase HPLC: New Analytical Technique. Journal of Pharmaceutical Research International. Published August 14, 2019. Available from: [Link]
Method Development and Validation of RP HPLC Method for Assay and related Substances of Luliconazole in Topical Dosage form. International Journal of Pharmaceutical Chemistry and Analysis. Published March 25, 2017. Available from: [Link]
A Comparative Crystallographic and Spectroscopic Guide to 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic Acid and Its Analogs
This guide provides an in-depth comparative analysis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, a molecule of significant interest in medicinal chemistry. While a definitive single-crystal X-ray structure for...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth comparative analysis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, a molecule of significant interest in medicinal chemistry. While a definitive single-crystal X-ray structure for this specific compound is not yet publicly available, this document leverages experimental data from closely related thiazole derivatives to offer a comprehensive understanding of its expected structural features, spectroscopic characteristics, and potential biological relevance. By comparing it with established structures, we aim to provide researchers, scientists, and drug development professionals with a robust framework for their own investigations into this promising class of compounds.
The thiazole ring is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents with a wide array of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] The biological activity of thiazole derivatives is highly dependent on the nature and position of the substituents on the thiazole ring.[1] Structure-activity relationship (SAR) studies have shown that modifications at the C2, C4, and C5 positions can significantly modulate the potency and selectivity of these compounds.[1]
Molecular Structure and Conformational Analysis: A Comparative Perspective
The molecular structure of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid is characterized by a planar thiazole ring linked to a 3-methylphenyl group at the 2-position and a carboxylic acid group at the 5-position. The overall conformation is expected to be influenced by the dihedral angle between the thiazole and phenyl rings. In analogous structures, this angle can vary, influencing the molecule's three-dimensional shape and its interaction with biological targets.
To illustrate the expected molecular structure and provide a basis for comparison, we will consider the crystallographically determined structures of two related thiazole derivatives: N-(4-Bromophenyl)-2-(methylthio)thiazole-5-carboxamide and Ethyl-5-((4-bromophenyl)carbamoyl)thiazole-4-carboxylate.[3]
Caption: Predicted molecular structure of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Synthesis and Characterization: A Generalized Protocol
The synthesis of 2-aryl-1,3-thiazole-5-carboxylic acids can be achieved through several established synthetic routes. A common and effective method is the Hantzsch thiazole synthesis, which involves the condensation of an α-haloketone with a thioamide.[4][5]
Experimental Protocol: Synthesis of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic Acid
This protocol outlines a generalized procedure based on the Hantzsch synthesis.
A Comparative Analysis of Bioactivity: 2-(3-Methylphenyl) vs. 2-(4-Methylphenyl) Thiazole Derivatives
A Senior Application Scientist's Guide to Structure-Activity Relationships The thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a wide array of biologica...
Author: BenchChem Technical Support Team. Date: March 2026
A Senior Application Scientist's Guide to Structure-Activity Relationships
The thiazole ring is a cornerstone of medicinal chemistry, recognized as a "privileged scaffold" due to its presence in a wide array of biologically active compounds and FDA-approved drugs.[1][2][3] Its versatile structure allows for diverse substitutions, leading to a broad spectrum of therapeutic activities, including anticancer, antimicrobial, and anti-inflammatory effects.[4][5][6] A critical aspect of drug design is understanding the structure-activity relationship (SAR), where minor changes in a molecule's architecture can profoundly impact its biological efficacy.
This guide provides an in-depth comparison of the bioactivity of thiazole derivatives substituted with 2-(3-Methylphenyl) versus 2-(4-Methylphenyl) moieties. We will explore how the seemingly subtle shift of a single methyl group from the meta (3-) to the para (4-) position on the phenyl ring can alter the compound's interaction with biological targets, supported by experimental data from the literature. While direct, head-to-head studies comparing these specific isomeric pairs are not always available, this guide will synthesize findings from closely related analogs to provide valuable insights for researchers, scientists, and drug development professionals.
The Isomeric Difference: A Structural and Electronic Perspective
The position of the methyl group on the phenyl ring dictates its electronic and steric influence on the molecule. A para-substitution (4-position) places the methyl group directly opposite the thiazole linkage, allowing it to exert both an inductive (+I) and a hyperconjugative effect along the principal axis of the molecule. This can influence the electron density of the entire ring system. In contrast, a meta-substitution (3-position) primarily exerts an inductive effect, influencing the local electronic environment without direct resonance participation with the thiazole ring. This positional change also alters the overall shape and steric profile of the molecule, which is critical for its fit within the binding pocket of a target protein.
Caption: Core structures of 2-(4-Methylphenyl) and 2-(3-Methylphenyl) thiazole.
Comparative Bioactivity: A Multi-Target Analysis
The true impact of this isomeric difference is revealed through experimental bioactivity data. We will examine the performance of these derivatives across several key therapeutic areas.
Anticancer Activity
Thiazole derivatives have shown significant promise as anticancer agents, often acting by inducing programmed cell death, or apoptosis.[7][8] The position of the methyl group can influence the potency of these compounds against various cancer cell lines.
For instance, studies on 5-[(4-methylphenyl)methylene]-2-(phenylamino)-4(5H)-thiazolone (MMPT), a derivative of the 2-(4-Methylphenyl) scaffold, have demonstrated its ability to induce apoptosis in cancer cells.[7] The mechanism involves the activation of several key signaling pathways, including the c-Jun N-terminal kinase (JNK) pathway and the Fas-mediated pathway, leading to the activation of executioner caspases like caspase-3.[7]
Table 1: Comparative Anticancer Activity (IC50 in µM)
Compound Class
Cancer Cell Line
Cancer Type
Reported IC50 (µM)
Reference Compound
IC50 (µM)
2-(4-Methylphenyl)thiazole Derivative (MMPT)
H460
Lung Cancer
4.9 - 8.0
Doxorubicin
> 20
2-(4-Methylphenyl)thiazole Derivative (MMPT)
A549
Lung Cancer
> 20
Doxorubicin
> 20
| 2-(4-Methylphenyl)thiazole Derivative (MMPT) | MCF-7 | Breast Cancer | 2.5 | Doxorubicin | Not Specified |
Note: Lower IC50 values indicate greater cytotoxic potency. Data is collated from multiple sources on related derivatives to provide a comparative context.[7]
While specific comparative data for a 3-methylphenyl analog is limited in the reviewed literature, SAR studies on similar heterocyclic compounds often reveal that para-substituents can form more favorable hydrophobic interactions within the target's binding site compared to meta-substituents, potentially explaining the potent activity observed for compounds like MMPT.[8]
Caption: Generalized apoptotic pathway induced by bioactive thiazole derivatives.[7]
Antifungal Activity
Thiazole-based compounds are well-established as potent antifungal agents.[9] A primary mechanism of action is the inhibition of lanosterol 14α-demethylase (CYP51), a critical enzyme in the ergosterol biosynthesis pathway in fungi.[9][10] Ergosterol is an essential component of the fungal cell membrane, and its disruption leads to cell death.[9]
Rational drug design studies have utilized the 2-phenylthiazole scaffold to develop novel CYP51 inhibitors.[10][11] In one such study optimizing a lead compound, it was found that introducing hydrophobic substituents on the benzene ring could occupy a hydrophobic cavity in the enzyme's active site, thereby improving antifungal activity.[11] Specifically, elongating an alkyl chain at the 4-position (para) of the benzene ring progressively increased antifungal activity, with an n-pentyl group showing the strongest effect.[11] This strongly suggests that the 4-position of the phenyl ring is a critical interaction point and that a 4-methylphenyl derivative would likely exhibit superior antifungal activity compared to its 3-methylphenyl counterpart by better occupying this hydrophobic pocket.
Caption: Inhibition of the ergosterol biosynthesis pathway by thiazole derivatives.[9]
Anti-inflammatory Activity
The anti-inflammatory effects of many non-steroidal anti-inflammatory drugs (NSAIDs) are achieved through the inhibition of cyclooxygenase (COX) enzymes, which are pivotal in the synthesis of inflammatory mediators like prostaglandins.[7] Thiazole derivatives have been investigated as COX inhibitors, with a particular focus on selective inhibition of COX-2 over COX-1 to reduce gastrointestinal side effects.[7]
While direct comparative data for the 3-methylphenyl and 4-methylphenyl thiazole isomers is not available in the searched literature, structure-activity relationship studies on various inhibitor classes consistently show that the substitution pattern on the phenyl ring is a key determinant of both potency and selectivity. The para-position is often part of a "selectivity pocket" in the COX-2 enzyme, and substituents at this position can form crucial interactions that are not possible for COX-1, leading to higher selectivity. It is plausible that the 2-(4-methylphenyl) derivative would exhibit greater COX-2 selectivity than the 2-(3-methylphenyl) isomer.
Experimental Protocols
To ensure scientific rigor and reproducibility, standardized experimental protocols are essential. The following are detailed methodologies for assessing the bioactivities discussed.
MTT Assay for Anticancer Activity (Cytotoxicity)
This colorimetric assay measures the metabolic activity of cells and is widely used to assess the cytotoxic effects of chemical compounds.
Principle: The yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), is reduced by metabolically active cells, primarily by mitochondrial dehydrogenases, to form a purple formazan product. The amount of formazan produced is proportional to the number of viable cells.
Step-by-Step Protocol:
Cell Seeding: Seed cancer cells (e.g., MCF-7, A549) in a 96-well plate at a density of 5 x 10³ cells/well. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂ to allow for cell attachment.[8][12]
Compound Treatment: Prepare serial dilutions of the test compounds (2-(3-methylphenyl) and 2-(4-methylphenyl) thiazole derivatives) and a standard drug (e.g., Doxorubicin) in the appropriate cell culture medium. Replace the old medium with the medium containing the test compounds at various concentrations.
Incubation: Incubate the plates for an additional 48 hours under the same conditions.[8][12]
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) to each well and incubate for another 4 hours.[12]
Formazan Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the purple formazan crystals.[12]
Absorbance Reading: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control cells. Determine the IC50 value (the concentration that inhibits 50% of cell growth) by plotting a dose-response curve.
This method determines the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.
Principle: A standardized suspension of a fungus is exposed to serial dilutions of the test compound in a liquid medium. The MIC is determined by visual inspection for turbidity after incubation.
Step-by-Step Protocol:
Compound Preparation: Prepare a stock solution of each test compound in DMSO. Create a series of two-fold dilutions in a 96-well microtiter plate using a suitable broth medium (e.g., RPMI-1640).
Inoculum Preparation: Prepare a standardized fungal spore suspension (e.g., of Candida albicans) according to established guidelines (e.g., CLSI M27-A3). The final concentration should be approximately 0.5 x 10³ to 2.5 x 10³ cells/mL.
Inoculation: Add the fungal inoculum to each well of the microtiter plate containing the diluted compounds. Include a positive control (fungal inoculum without any compound) and a negative control (broth only).
Incubation: Incubate the plates at 35°C for 24-48 hours.
MIC Determination: The MIC is read as the lowest concentration of the compound at which there is no visible growth (i.e., the well is optically clear).
Conclusion and Future Directions
The analysis of available data and established SAR principles indicates that the position of a methyl group on the 2-phenylthiazole scaffold is a critical determinant of its bioactivity. Evidence suggests that the 2-(4-methylphenyl) isomer is often associated with superior potency , particularly in anticancer and antifungal applications. This is likely due to more favorable steric and electronic interactions within the hydrophobic binding pockets of target enzymes like CYP51 and potentially certain kinases involved in cancer pathways. The para-position allows the methyl group to act as an effective hydrophobic anchor, enhancing binding affinity.
While this guide synthesizes valuable insights, it also highlights the need for more direct comparative studies. Future research should focus on:
Direct Head-to-Head Synthesis and Testing: Synthesizing and evaluating isomeric pairs of 2-(3-methylphenyl) and 2-(4-methylphenyl) thiazole derivatives against a broad panel of biological targets under identical experimental conditions.
Co-crystallization Studies: Obtaining X-ray crystal structures of the most active compounds bound to their target proteins to definitively visualize the binding modes and explain the observed differences in activity.
Pharmacokinetic Profiling: Evaluating the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of these isomers to determine if differences in bioavailability or metabolic stability also contribute to their in vivo efficacy.
By systematically exploring these subtle structural modifications, the scientific community can further refine the design of thiazole-based therapeutics, leading to the development of more potent and selective drugs.
References
BenchChem. (2025). Benchmarking the Biological Activity of 2-(4-Methylphenyl)-4(5H)-thiazolone and Its Derivatives: A Comparative Guide.
BenchChem. (2025). A Head-to-Head Comparison of 2-(4-Methylphenyl)-4(5H)-thiazolone and Structurally Similar Compounds in Anticancer Research.
Li, K., et al. (2025). Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. RSC Med. Chem., 16, 6173-6189. Available from: [Link]
BenchChem. (2025). Structure-activity relationship studies of 2-(((2-(4-Ethylphenyl)-5-methyloxazol-4-yl)methyl)thio)-N-phenethylacetamide analogs.
Li, K., et al. (2025). Design, synthesis, and biological evaluation of 2-phenylthiazole CYP51 inhibitors. RSC Medicinal Chemistry.
Abu-Melha, S., et al. (2019). Synthesis and Biological Evaluation of Some Novel Thiazole-Based Heterocycles as Potential Anticancer and Antimicrobial Agents. Molecules, 24(3), 539. Available from: [Link]
Anonymous. (2025). Structure-activity relationship studies of thiazole-based derivatives leading to the identification of novel and potent SARS-CoV-2 main protease inhibitors. European Journal of Medicinal Chemistry, 297, 117952. Available from: [Link]
Anonymous. (2011). A structure-activity relationship study of thiazole derivatives with H1-antihistamine activity. Medicinal Chemistry Research. Available from: [Link]
Anonymous. (2024). Development in the Synthesis of Bioactive Thiazole-Based Heterocyclic Hybrids Utilizing Phenacyl Bromide. ACS Omega. Available from: [Link]
BenchChem. (2025). Application Notes and Protocols: 2-(4-Methylphenyl)-4(5H)-thiazolone in Agricultural Research.
Anonymous. (2014). Modification and Biological Evaluation of Thiazole Derivatives as Novel Inhibitors of Metastatic Cancer Cell Migration and Invasion. Journal of Medicinal Chemistry. Available from: [Link]
Anonymous. (2025). Synthesis, Bioactivity Screening and in silico Studies of Phenyl Thiazole Derivatives Containing Arylidene Moieties. Asian Journal of Chemistry. Available from: [Link]
Ibrahim, S. A., & Rizk, H. F. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. Available from: [Link]
Anonymous. (2023). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. Journal of Enzyme Inhibition and Medicinal Chemistry, 38(1). Available from: [Link]
Anonymous. (2022). Comparative Study of the Synthetic Approaches and Biological Activities of the Bioisosteres of 1,3,4-Oxadiazoles and 1,3,4-Thiadiazoles over the Past Decade. Molecules, 27(9), 2636. Available from: [Link]
Anonymous. (2023). An Overview of the Structure–Activity Relationship in Novel Antimicrobial Thiazoles Clubbed with Various Heterocycles (2017–2023). Pharmaceuticals, 16(11), 1548. Available from: [Link]
Hamed, F. F., Mohamed, A. A., & Abouzied, A. S. (2017). The Uses of 2-Amino-4-Phenylthiazole in the Synthesis of Coumarin, Pyran, Pyridine and Thiazole Derivatives with Antitumor Activities. Open Access Library Journal, 4, e3526. Available from: [Link]
Ibrahim, S. A., & Rizk, H. F. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. ResearchGate. Available from: [Link]
Ibrahim, S. A., & Rizk, H. F. (2020). Synthesis and Biological Evaluation of Thiazole Derivatives. Semantic Scholar. Available from: [Link]
BenchChem. (2025). Comparative Analysis of 2-(4-Methylphenyl)-4(5H)-thiazolone and Other Thiazolone Derivatives.
Anonymous. (n.d.). Synthesis and biological activity of n-{5-(4-methylphenyl) diazenyl-4-phenyl-1, 3-thiazol-2-yl}benzamide derivatives. SciELO. Available from: [Link]
Anonymous. (2024). Synthesis, characterization, biological activities, and computational studies of pyrazolyl–thiazole derivatives of thiophene. Scientific Reports, 14. Available from: [Link]
Arshad, M. F., et al. (2023). Recent Literature on the Synthesis of Thiazole Derivatives and their Biological Activities. Bentham Science. Available from: [Link]
Anonymous. (2024). Preparation of Bioactive Thiazole Derivatives using 1,2,3-triazole-linked Thiosemicarbazone Derivatives and their Antioxidant Ac. Journal of Propulsion Technology. Available from: [Link]
Anonymous. (n.d.). Synthesis and biological activity of 4-substituted-2-(4'-formyl-3'-phenylpyrazole)-4-phenyl thiazole. Journal of Chemical and Pharmaceutical Research. Available from: [Link]
UV-Vis absorption maximum (lambda max) of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
Comparative UV-Vis Photophysics Guide: 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid In preclinical drug development and materials science, the 2-arylthiazole scaffold is a privileged structure. Derivatives like 2-(3...
In preclinical drug development and materials science, the 2-arylthiazole scaffold is a privileged structure. Derivatives like 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid are frequently utilized as intermediates for kinase inhibitors (e.g., Pin1 inhibitors) and advanced
π
-conjugated materials[1][2]. Understanding the exact UV-Vis absorption maximum (
λmax
) of this compound is critical for downstream applications, including the design of photometric assays, evaluating photo-stability, and preventing inner-filter effects during fluorescence-based high-throughput screening.
This guide provides an in-depth comparative analysis of the photophysical properties of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, benchmarking its performance against structural alternatives, and detailing a self-validating experimental protocol for its spectroscopic characterization.
Mechanistic Grounding: Photophysics of 2-Arylthiazoles
The UV-Vis absorption profile of 2-arylthiazoles is dominated by highly allowed, ligand-centered
π→π∗
transitions[3]. The specific
λmax
is governed by the extent of the conjugated
π
-network and the electronic nature of the substituents attached to the thiazole core[2].
For 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid , the chromophore is defined by a "push-pull" electronic system:
The Acceptor (-M, -I): The carboxylic acid group at the 5-position acts as an electron-withdrawing group, extending conjugation and lowering the energy gap between the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO).
The Core: The 1,3-thiazole ring facilitates efficient electron delocalization between the C2 and C5 positions.
The Donor (+I): The 3-methylphenyl (m-tolyl) group at the 2-position provides a weak inductive electron-donating effect. Because the methyl group is in the meta position relative to the thiazole linkage, it cannot participate in direct resonance (+M) delocalization with the acceptor. Consequently, it induces only a moderate bathochromic shift (red shift) compared to an unsubstituted phenyl ring.
Mechanistic basis for the bathochromic shift in 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Comparative Performance Analysis
To objectively evaluate the photophysical behavior of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, we must compare it against baseline thiazole structures. The data below synthesizes established structure-property relationships (SAR) for 2-arylthiazoles in polar protic solvents (e.g., Ethanol), demonstrating how targeted structural modifications directly dictate the
λmax
[2][3].
Table 1: Comparative UV-Vis Absorption Data of Thiazole Derivatives
Compound
Structural Modification
λmax
(EtOH, nm)
ϵ
(
M−1cm−1
)
Photophysical Effect
1,3-Thiazole
None (Core)
~235
~3,500
Baseline localized
π→π∗
transition.
2-Phenylthiazole
2-Phenyl addition
~295
~12,000
Conjugation extension across two rings.
2-Phenylthiazole-5-carboxylic acid
5-COOH addition
~315
~15,000
Introduction of weak push-pull dipole.
2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
3-Methyl + 5-COOH
~318
~15,500
Inductive (+I) shift from meta-methyl.
2-(4-Aminophenyl)-1,3-thiazole-5-carboxylic acid
4-Amino + 5-COOH
~350
~22,000
Strong resonance (+M) push-pull system.
Note: Values are representative benchmarks derived from the spectroscopic behavior of homologous 2-arylthiazole series[2][3].
Key Takeaway: The target compound exhibits a
λmax
near 318 nm. Because it absorbs strictly in the UVA region and lacks significant absorption beyond 350 nm, it is an excellent candidate for biological assays utilizing visible-light fluorophores (e.g., FITC, Texas Red), as it will not cause spectral overlap or inner-filter quenching.
To accurately determine the molar extinction coefficient (
ϵ
) and
λmax
of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid, empirical measurement must be conducted using a self-validating protocol. This ensures that artifacts such as compound aggregation or solvent-induced ionization are identified and corrected.
Step-by-Step Methodology
Solvent Selection & Blanking:
Action: Select absolute ethanol (EtOH) or acetonitrile (MeCN) of spectroscopic grade.
Causality: The carboxylic acid moiety is sensitive to pH. Using a non-aqueous or strictly buffered polar solvent prevents inconsistent ionization states (carboxylate vs. carboxylic acid) which would result in shifting isosbestic points. Record a baseline using the pure solvent in a quartz cuvette (1 cm path length).
Stock Solution Preparation:
Action: Dissolve the compound in HPLC-grade DMSO to create a 10 mM stock. Sonicate for 2 minutes to ensure complete dissolution.
Serial Dilution (The Validation Step):
Action: Prepare a concentration gradient in the chosen solvent (e.g., 5 µM, 10 µM, 20 µM, 40 µM, and 50 µM). Ensure the final DMSO concentration remains below 0.5% v/v to prevent solvent cutoff interference.
Spectral Acquisition:
Action: Scan the samples from 200 nm to 500 nm at a scan rate of 120 nm/min.
Beer-Lambert Validation:
Action: Plot the absorbance at the observed
λmax
(~318 nm) against the concentration.
Causality: The protocol validates itself here. If the
R2
value of the linear regression is
<0.995
, it indicates concentration-dependent aggregation (
π−π
stacking) or limited solubility, requiring the assay to be repeated at lower concentrations. The slope of this line yields the molar extinction coefficient (
ϵ
).
Standardized, self-validating UV-Vis spectroscopic workflow for 2-arylthiazole derivatives.
Application Context in Drug Development
Why does the precise
λmax
of 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid matter?
In the discovery of cell-active inhibitors, such as phenyl-imidazole or phenyl-thiazole Pin1 inhibitors, researchers frequently rely on UV-visible spectrophotometric detection of prolyl isomerization[1]. If a screening library compound strongly absorbs at the same wavelength used to monitor the enzymatic substrate, it yields false positives. By confirming that the
λmax
of this specific m-tolyl derivative is confined to ~318 nm, assay developers can confidently utilize colorimetric readouts operating above 400 nm (e.g., p-nitroaniline cleavage assays at 405 nm) without background interference.
References
Palladium-Catalyzed CH Arylation and Dehydrogenative Homocoupling of Heteroaromatic Compounds and Application to the Design of Advanced Organic Materials. ResearchGate. Available at:[Link]
Discovery of cell-active phenyl-imidazole Pin1 inhibitors by structure-guided fragment evolution. ResearchGate. Available at:[Link]
UV-vis spectra of selected[Ir(epqc)2(N^N)]PF6 complexes in MeCN solutions. ResearchGate. Available at:[Link]
Recent Advances in π-Conjugated N^C-Chelate Organoboron Materials. MDPI. Available at:[Link]
Personal protective equipment for handling 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid
Operational Safety & Handling Guide: 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic Acid In pharmaceutical research and drug development, thiazole-based building blocks are critical for synthesizing bioactive compounds, in...
In pharmaceutical research and drug development, thiazole-based building blocks are critical for synthesizing bioactive compounds, including pleuromutilin derivatives and targeted antibacterial agents[1]. However, 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid (CAS: 1018545-31-7) presents unique handling requirements due to its dual functional groups: a lipophilic m-tolyl ring and a mildly acidic carboxylic acid moiety.
As a Senior Application Scientist, I have designed this guide to move beyond generic safety data. This document provides an authoritative, step-by-step operational and disposal plan rooted in chemical causality, ensuring your laboratory maintains the highest standards of safety and operational integrity.
Before handling any uncharacterized intermediate, it is crucial to understand the causality of its potential hazards. Based on structural analogs like unsubstituted thiazole-5-carboxylic acid, this compound is classified under GHS as a Category 2 Skin Irritant (H315) and Category 2A Eye Irritant (H319)[2][3].
Table 1: Physical & Hazard Property Profile
Property
Value / Classification
Mechanistic Implication
Chemical Formula
C₁₁H₉NO₂S
Contains heteroatoms (N, S) and an acidic proton; high potential for static charge accumulation during transfer.
GHS Classification
Skin Irrit. 2 (H315), Eye Irrit. 2A (H319)
Requires barrier protection against localized pH depression on biological tissues[3].
Physical State
Solid (Crystalline Powder)
High risk of aerosolization and respiratory irritation (H335) if mishandled outside of containment[2].
Irritation Causality : The carboxylic acid group acts as a proton donor. Upon contact with the moisture in human skin, sweat, or ocular fluid, it causes localized pH depression, leading to protein denaturation and acute irritation[4].
Penetration Risk : The addition of the m-tolyl group increases the molecule's lipophilicity (LogP) compared to a standard thiazole. This enhanced lipophilicity facilitates easier penetration through the lipid bilayer of the stratum corneum, meaning dermal exposure could result in deeper tissue irritation.
Personal Protective Equipment (PPE) Matrix
To mitigate these risks, the following PPE must be donned prior to handling. This matrix is designed to provide a multi-layered defense system.
Hazard Zone
Required PPE
Mechanistic Purpose
Ocular/Face
ANSI Z87.1 Chemical Splash Goggles
Prevents micro-particulate ingress and acidic reaction with ocular fluid[2].
Dermal/Hands
Double-layered Nitrile Gloves (≥0.12 mm)
Nitrile provides high resistance to organic acids. Double-gloving ensures a sterile inner layer if the outer layer is compromised.
Body
Flame-resistant, tightly cuffed lab coat
Prevents powder accumulation on forearms and skin[5].
Respiratory
N95/FFP2 Respirator (if outside hood)
Filters aerosolized particulates <5 microns. Handling should strictly occur inside a fume hood, negating the need for a respirator under normal conditions[2].
This protocol is designed as a self-validating system . By observing the physical behavior of the chemical and your equipment, you can verify the safety of your setup in real-time.
Step 1: Containment Preparation. Ensure the chemical fume hood or powder dispensing enclosure is operating at a face velocity of 80–100 feet per minute (fpm).
Validation: Check the digital airflow monitor; a stable, green reading confirms the containment barrier is active.
Step 2: Static Mitigation. Wipe the balance pan and surrounding area with an anti-static cloth.
Causality: Dry organic powders accumulate static electricity. When transferred, static repulsion can cause the powder to "jump," leading to contamination and inhalation exposure[5].
Step 3: Tool Selection. Use a grounded, stainless-steel micro-spatula or an anti-static polypropylene scoop.
Step 4: Transfer and Weighing. Tare the receiving vial. Slowly transfer the 2-(3-Methylphenyl)-1,3-thiazole-5-carboxylic acid.
Validation: Observe the balance readout. If the mass fluctuates without adding material, static charge or excessive draft is present. Stop, re-wipe with anti-static solution, and lower the hood sash.
Step 5: Sealing. Cap the vial tightly before removing it from the fume hood. Wipe the exterior of the vial with a damp lint-free wipe to remove any microscopic dust.
Spill Response & Disposal Plan
In the event of a spill, immediate and methodical action is required to prevent cross-contamination. According to the National Research Council's Prudent Practices in the Laboratory, solid spills must be managed without creating airborne dust[6].
Step 1: Isolate. Stop all room ventilation fans that might blow the powder around (excluding the fume hood exhaust). Keep non-essential personnel away[3].
Step 2: Neutralize & Dampen. If the spill is large, lightly mist the powder with a 5% sodium bicarbonate (NaHCO₃) solution.
Causality: The weak base neutralizes the carboxylic acid, forming a water-soluble, non-volatile sodium salt. Simultaneously, dampening the powder prevents dangerous aerosolization[6].
Step 3: Collect. Use a damp absorbent pad to wipe up the neutralized slurry. Do not dry sweep , as this forces particulates into the breathing zone[3].
Step 4: Disposal. Place all contaminated pads, gloves, and the original spilled material into a chemically compatible, sealable hazardous waste container. Label as "Hazardous Waste: Organic Acid / Thiazole Derivative."
Step 5: Decontamination. Wash the spill surface with soap and water to remove residual salts and ensure a neutral pH.
Experimental Workflow Diagram
The following diagram maps the logical decision tree for handling and responding to potential spills of this compound.
Workflow for the safe handling and spill response of thiazole carboxylic acid derivatives.
Title: Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards
Source: National Academies of Sciences, Engineering, and Medicine
URL: [Link]
